Monobutyl Phosphate-d9

Core Science & Biosynthesis

Monobutyl Phosphate-d9: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties of Monobutyl Phosphate-d9. It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific endeavors where this deuterated compound is utilized. This document includes key physical and chemical data, detailed experimental protocols for its synthesis and analysis, and visualizations to aid in understanding its chemical workflows.

Chemical Properties

Monobutyl Phosphate-d9 is the deuterated form of Monobutyl Phosphate (B84403), where the nine hydrogen atoms on the butyl group have been replaced with deuterium (B1214612). This isotopic labeling makes it a valuable internal standard in analytical chemistry, particularly in mass spectrometry-based quantification of its non-deuterated counterpart.

Physical and Chemical Data

A summary of the key physical and chemical properties of Monobutyl Phosphate-d9 is presented in Table 1. This data has been compiled from various sources, including PubChem and commercial supplier information.[1]

Table 1: Physical and Chemical Properties of Monobutyl Phosphate-d9

Property	Value	Source
IUPAC Name	(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl) dihydrogen phosphate	[1]
CAS Number	156213-20-6	[1]
Molecular Formula	C₄H₂D₉O₄P
Molecular Weight	163.16 g/mol	[1]
Appearance	Pale Yellow Oil/Oily Matter
Purity	>95% (typically by HPLC)
Isotopic Purity	>98%
Solubility	Slightly soluble in Chloroform and Methanol.
Storage Conditions	2-8°C or -20°C under an inert atmosphere, Hygroscopic
XLogP3-AA	-0.3	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	4	[1]
Exact Mass	163.09598654 Da	[1]

Spectroscopic Data

Table 2: Plausible ¹H, ¹³C, and ³¹P NMR Spectral Data for Monobutyl Phosphate-d9

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)	Assignment
¹H	~10-12	br s	-	2 x P-OH
¹³C	~67	t	J(C-P) ≈ 5-7 Hz	O-CD₂-
~32	m	-	-CD₂-
~18	m	-	-CD₂-
~13	m	-	-CD₃
³¹P	~0-2	s	-

Note: In the ¹H NMR spectrum of a fully deuterated butyl chain, proton signals would be absent. The broad singlet would correspond to the acidic protons of the phosphate group. The ¹³C NMR signals would be complex multiplets due to deuterium coupling.

Table 3: Plausible Mass Spectrometry Data for Monobutyl Phosphate-d9

Ionization Mode	m/z (Da)	Fragmentation
ESI-	162.1	[M-H]⁻
97.0	[H₂PO₄]⁻
ESI+	164.1	[M+H]⁺
107.1	[M-C₄D₉O+H]⁺ (loss of deuterated butoxy group)

Experimental Protocols

This section details the methodologies for the synthesis and analysis of Monobutyl Phosphate-d9.

Synthesis of Monobutyl Phosphate-d9

The following protocol is adapted from a patented method for the synthesis of deuterated monobutyl and dibutyl phosphates.

Materials:

• Butan-d10 (perdeuterated butanol)

• Phosphorus oxychloride (POCl₃)

• Pyridine (B92270)

• Dichloromethane (CH₂Cl₂)

• Deionized water

Procedure:

• In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve butan-d10 and pyridine in dichloromethane.

• Cool the mixture in an ice bath.

• Slowly add phosphorus oxychloride dropwise to the cooled solution with constant stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Carefully quench the reaction by the slow addition of deionized water.

• Separate the organic layer and wash it sequentially with dilute hydrochloric acid and deionized water.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield a mixture of deuterated monobutyl and dibutyl phosphates.

• Purify Monobutyl Phosphate-d9 from the mixture using a suitable chromatographic technique, such as column chromatography on silica (B1680970) gel.

Diagram 1: Synthesis Workflow of Monobutyl Phosphate-d9

Caption: A flowchart illustrating the key steps in the synthesis of Monobutyl Phosphate-d9.

Analytical Methods

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase:

• A gradient of acetonitrile (B52724) and water containing an acidic modifier (e.g., 0.1% formic acid or phosphoric acid). The specific gradient will depend on the HPLC system and column used.

Procedure:

• Prepare a standard solution of Monobutyl Phosphate-d9 in the mobile phase.

• Inject the sample onto the HPLC system.

• Monitor the elution profile at a suitable wavelength (typically in the low UV range, e.g., 200-210 nm, as phosphate esters have a weak chromophore).

• Quantify the purity based on the peak area relative to any impurities.

Due to the low volatility of phosphate esters, derivatization is often required for GC-MS analysis.

Derivatization Agent:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Instrumentation:

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

GC Conditions:

• Injector Temperature: 250°C

• Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

• Carrier Gas: Helium

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Scan Range: m/z 50-500

Procedure:

• Evaporate the solvent from the Monobutyl Phosphate-d9 sample.

• Add the derivatizing agent (BSTFA with TMCS) and heat at 70°C for 30 minutes.

• Inject the derivatized sample into the GC-MS.

• Analyze the resulting chromatogram and mass spectrum to confirm the identity and purity of the compound.

Diagram 2: Analytical Workflow for Monobutyl Phosphate-d9

Caption: A general workflow for the analysis of Monobutyl Phosphate-d9 using HPLC and GC-MS.

Biological Activity and Applications

Monobutyl Phosphate-d9 is primarily used as an internal standard for the quantification of Monobutyl Phosphate in biological and environmental samples. The non-deuterated form, Monobutyl Phosphate, is a metabolite of organophosphate esters, which are used as flame retardants, plasticizers, and pesticides. Therefore, the accurate measurement of Monobutyl Phosphate is crucial for toxicological and environmental monitoring studies. The use of a deuterated internal standard like Monobutyl Phosphate-d9 allows for correction of matrix effects and variations in sample preparation and instrument response, leading to more accurate and precise quantification.

Safety and Handling

Monobutyl Phosphate-d9 should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. It is listed as hygroscopic, so it should be stored in a tightly sealed container under an inert atmosphere to prevent moisture absorption. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a comprehensive overview of the chemical properties of Monobutyl Phosphate-d9. The information presented is intended to support researchers and scientists in their work with this important deuterated compound.

References

• 1. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]

Monobutyl Phosphate-d9: A Technical Guide to its Physical Characteristics for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and chemical characteristics of Monobutyl Phosphate-d9 (MBP-d9). This deuterated internal standard is a critical tool in various research and development applications, particularly in mass spectrometry-based quantitative analysis. This document consolidates available data on its properties, provides context for its application, and includes a generalized experimental workflow.

Core Physical and Chemical Properties

Monobutyl Phosphate-d9 is the deuterated form of Monobutyl Phosphate (B84403), where nine hydrogen atoms on the butyl group have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for analytical quantification of the parent compound and related substances.

Property	Value	Source
Chemical Name	1,1,2,2,3,3,4,4,4-nonadeuteriobutyl dihydrogen phosphate	[1]
CAS Number	156213-20-6	[2]
Molecular Formula	C4H2D9O4P	[3]
Molecular Weight	163.16 g/mol	[1][2]
Appearance	Pale Yellow Oily Matter / Pale Yellow Oil	[2][3]
Purity	>98%	[3]
Storage Conditions	-20°C or 2-8°C, under inert atmosphere, hygroscopic	[2][3]

Computed and Experimental Data

Parameter	Value (Monobutyl Phosphate-d9)	Value (Monobutyl Phosphate)	Source
Exact Mass	163.09598654 Da	154.0395 Da	[1]
XLogP3-AA	-0.3	-0.3	[1]
Topological Polar Surface Area	66.8 Ų	66.8 Ų	[1]
Hydrogen Bond Donor Count	2	2	[1]
Hydrogen Bond Acceptor Count	4	4	[1]
Rotatable Bond Count	4	4	[1]
Physical State	Oily Liquid	Liquid	[2][4]
Solubility	Not specified	Soluble in water and various organic solvents	[4]
Boiling Point	Not specified	> 124 °C / 255.2 °F	[5]
Flash Point	Not specified	110 °C / 230 °F	[5]
Density	Not specified	1.123 g/mL at 25 °C
Vapor Pressure	Not specified	23 hPa @ 20 °C	[5]

Applications and Experimental Considerations

Monobutyl Phosphate-d9 is primarily intended for use as an internal standard in analytical chemistry, particularly in studies involving the quantification of monobutyl phosphate and other related organophosphate esters. Its application is crucial in metabolomics, environmental analysis, and toxicology studies where accurate quantification of the non-deuterated analogue is required.

General Experimental Protocol: Use as an Internal Standard in LC-MS/MS

The following provides a generalized workflow for the use of Monobutyl Phosphate-d9 as an internal standard in a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) experiment.

General workflow for using Monobutyl Phosphate-d9 as an internal standard.

Methodology Details:

• Sample Preparation: A known amount of Monobutyl Phosphate-d9 is spiked into the biological or environmental sample before any extraction or processing steps. This accounts for any loss of analyte during sample preparation.

• Extraction: The analytes, including both the native monobutyl phosphate and the deuterated internal standard, are extracted from the sample matrix using an appropriate method (e.g., solid-phase extraction, liquid-liquid extraction).

• LC-MS/MS Analysis: The extracted sample is injected into an LC-MS/MS system. The liquid chromatography step separates the analytes from other components in the sample. The tandem mass spectrometer is set up to monitor specific precursor-to-product ion transitions for both monobutyl phosphate and Monobutyl Phosphate-d9.

• Quantification: The concentration of the native monobutyl phosphate in the original sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the non-deuterated standard and a constant concentration of the internal standard.

Synthesis and Stability

While detailed synthesis protocols for Monobutyl Phosphate-d9 are proprietary to the manufacturers, a general method for the synthesis of n-butyl phosphate monoester and diester involves the reaction of n-butanol with phosphorus pentoxide, polyphosphoric acid, and phosphorous acid.

Monobutyl Phosphate-d9 is expected to have good stability under recommended storage conditions. As with other organophosphate esters, it can be susceptible to hydrolysis under strong acidic or basic conditions. It is important to handle the compound in a controlled environment to prevent degradation.

Signaling Pathways and Biological Relevance

There are no known specific signaling pathways directly involving Monobutyl Phosphate-d9. The biological relevance of its non-deuterated counterpart, monobutyl phosphate, is primarily as a metabolite of tributyl phosphate (TBP), a widely used industrial chemical. Therefore, the analysis of monobutyl phosphate is important in the context of assessing exposure to and metabolism of TBP.

The following diagram illustrates the logical relationship in a toxicological assessment context.

Logical relationship in the quantitative analysis of Monobutyl Phosphate.

References

• 1. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Monobutyl Phosphate-[d9], CasNo.156213-20-6 BOC Sciences United States [bocscichem.lookchem.com]
• 4. CAS 1623-15-0: Monobutyl phosphate | CymitQuimica [cymitquimica.com]
• 5. fishersci.com [fishersci.com]

Monobutyl Phosphate-d9: A Technical Guide for Researchers

CAS Number: 156213-20-6 Chemical Formula: C₄H₂D₉O₄P

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on Monobutyl Phosphate-d9. This deuterated analogue of Monobutyl Phosphate (B84403) (MBP) is a critical tool in analytical chemistry, particularly for isotope dilution mass spectrometry techniques, enabling precise quantification of its non-deuterated counterpart in various matrices.

Core Compound Properties and Specifications

Monobutyl Phosphate-d9 is a stable, isotopically labeled form of Monobutyl Phosphate. It is primarily used as an internal standard in analytical methodologies to ensure accuracy and precision by correcting for matrix effects and variations in sample processing.[1][2] Below is a summary of its key quantitative data.

Table 1: Physical and Chemical Properties of Monobutyl Phosphate-d9 [3]

Property	Value
Molecular Weight	163.16 g/mol
Exact Mass	163.09598654 Da
Appearance	Pale Yellow Oily Matter/Pale Yellow Oil[4][5]
Purity	>98%[4]
Isotopic Purity	>95%
Solubility	Slightly soluble in Chloroform and Methanol
Storage Conditions	-20°C or 2-8°C, Hygroscopic, under inert atmosphere[4][5]

Analytical Applications and Experimental Protocols

The primary application of Monobutyl Phosphate-d9 is as an internal standard for the quantitative analysis of Monobutyl Phosphate (MBP). MBP is a metabolite of several organophosphate flame retardants (OPFRs) and a degradation product of tributyl phosphate (TBP), a solvent used in the nuclear industry.[6] Therefore, accurate measurement of MBP is crucial for environmental monitoring, toxicological studies, and industrial process control.

Experimental Protocol: Quantification of Monobutyl Phosphate in a TBP-Dodecane Solvent Matrix using GC-MS

This protocol is adapted from a patented method for determining the concentration of monobutyl and dibutyl phosphate in solvent extraction processes.[6]

1. Objective: To quantify the concentration of Monobutyl Phosphate (MBP) in a tributyl phosphate (TBP)-dodecane solvent sample using Monobutyl Phosphate-d9 as an internal standard via gas chromatography-mass spectrometry (GC-MS).

2. Materials and Reagents:

• Monobutyl Phosphate-d9 (Internal Standard)

• Methylene (B1212753) Chloride (solvent)

• Bistrimethylsilyltrifluoroacetamide (BSTFA) (silylating agent)

• Nitrogen gas

• Conical vials (1 mL)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

3. Standard Preparation:

• Prepare a stock solution of Monobutyl Phosphate-d9 in methylene chloride at a known concentration (e.g., 9.8 µg/µL).

4. Sample Preparation:

• Inject a precise volume (e.g., 10 µL) of the Monobutyl Phosphate-d9 internal standard solution into a 1-mL conical vial.

• Evaporate the methylene chloride solvent using a gentle stream of nitrogen gas.

• Add a known volume of the TBP-dodecane sample to be analyzed to the vial containing the dried internal standard.

• Extract both the deuterated and undeuterated monobutyl phosphoric acids with water to separate them from the TBP and dodecane.

• Dry the aqueous extract.

• Treat the solid residue with a silylating agent, such as BSTFA, to derivatize the analytes for GC analysis.

5. GC-MS Analysis:

• Inject an aliquot of the derivatized solution into the GC-MS system.

• The GC will separate the derivatized analytes.

• The mass spectrometer will measure the ratio between the labeled internal standard (Monobutyl Phosphate-d9) and the naturally occurring MBP.

• This ratio is used to calculate the concentration of MBP in the original sample.

Workflow for MBP Quantification using Monobutyl Phosphate-d9 Internal Standard

Caption: Workflow for MBP quantification.

Toxicological Profile and Potential Signaling Pathways of Monobutyl Phosphate

While Monobutyl Phosphate-d9 is primarily used in analytical settings, understanding the toxicological profile of the non-deuterated Monobutyl Phosphate (MBP) is essential for interpreting exposure data.

Summary of Toxicological Data for Monobutyl Phosphate (MBP): [7]

Endpoint	Result
Acute Oral Toxicity (rat)	LD50 > 2000 mg/kg bw
Genotoxicity	Not expected to be genotoxic
Skin Corrosion	Corrosive
Eye Irritation	Causes irreversible effects
Reproductive/Developmental Toxicity	Not expected to cause specific toxicity

Potential Signaling Pathways

The direct signaling pathways of Monobutyl Phosphate are not well-elucidated. However, based on its classification as an organophosphate and the toxicological profiles of related compounds, several potential pathways may be affected. It is important to note that the following information is based on the broader class of organophosphorus compounds or structurally similar molecules, and further research is needed to confirm these pathways for MBP specifically.

1. MAPK Signaling Pathway: Organophosphorus compounds have been shown to induce apoptosis and oxidative stress by disrupting the mitogen-activated protein kinase (MAPK) signaling pathway. This can involve the phosphorylation of ERK, JNK, and p38-MAPK.

2. Nuclear Receptor Modulation: Phosphorylation events can modulate the activity of many nuclear receptors, which are involved in regulating gene expression. This provides a mechanism for crosstalk between signaling pathways. While direct interaction of MBP with nuclear receptors is not established, it is a plausible area of investigation given the known effects of other organophosphates.[8][9]

3. Ferroptosis Induction (Hypothesized from Analogue): A study on monobutyl phthalate, a different compound with a similar butyl ester structure, has shown that it can induce ferroptosis, a form of programmed cell death, through the TNF/IL6/STAT3 signaling pathway. While this is not directly applicable to monobutyl phosphate, it suggests a potential area for future toxicological investigation.

Hypothesized Signaling Cascade based on Related Compounds

Caption: Potential signaling pathways affected by MBP.

Conclusion

Monobutyl Phosphate-d9 is an indispensable tool for the accurate quantification of its non-deuterated analogue, Monobutyl Phosphate. Its use as an internal standard in isotope dilution mass spectrometry provides researchers with reliable data for assessing human exposure to certain organophosphate flame retardants and for monitoring industrial processes. While the direct biological effects of Monobutyl Phosphate are still under investigation, understanding its potential interactions with cellular signaling pathways is a critical area of ongoing research. This guide provides a foundational understanding of the technical aspects of Monobutyl Phosphate-d9 and the toxicological context of its non-deuterated form to support future scientific endeavors.

References

• 1. Accurate analysis of parabens in human urine using isotope-dilution ultrahigh-performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitation of dialkyl phosphate metabolites of organophosphate pesticides in human urine using GC-MS-MS with isotopic internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Monobutyl Phosphate-[d9], CasNo.156213-20-6 BOC Sciences United States [bocscichem.lookchem.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. researchgate.net [researchgate.net]
• 9. Nuclear Receptors and Their Selective Pharmacologic Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Monobutyl Phosphate-d9: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, Monobutyl Phosphate-d9 serves as a critical tool in the precise quantification of its non-labeled counterpart, Monobutyl Phosphate (MBP). This deuterated internal standard is primarily utilized in isotope dilution mass spectrometry (IDMS) techniques, most notably liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accurate and reliable measurement of MBP in complex biological and environmental matrices.

Monobutyl Phosphate is a metabolite of certain organophosphate esters, which are widely used as flame retardants and plasticizers. Human exposure to these parent compounds can be assessed by monitoring the levels of their metabolites in biological samples such as urine. Given the low concentrations at which these metabolites are often present and the complexity of the sample matrices, the use of a stable isotope-labeled internal standard like Monobutyl Phosphate-d9 is essential for correcting for matrix effects and variations in sample preparation and instrument response.

Core Application: Internal Standard in Mass Spectrometry

The primary application of Monobutyl Phosphate-d9 is as an internal standard in analytical methods designed to quantify Monobutyl Phosphate. In a typical workflow, a known amount of Monobutyl Phosphate-d9 is spiked into a sample prior to extraction and analysis. Because Monobutyl Phosphate-d9 is chemically identical to Monobutyl Phosphate, it behaves similarly during sample preparation and chromatographic separation. However, due to the mass difference imparted by the nine deuterium (B1214612) atoms, it can be distinguished from the native analyte by a mass spectrometer.

By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard, analysts can accurately determine the concentration of Monobutyl Phosphate in the original sample. This isotope dilution technique is considered the gold standard for quantitative analysis due to its ability to compensate for analytical variability.

Experimental Protocol: Quantification of Monobutyl Phosphate in Urine using LC-MS/MS

While a specific, detailed protocol for the use of Monobutyl Phosphate-d9 was not found in the public domain within the scope of this search, a general experimental methodology can be outlined based on common practices for the analysis of dialkyl phosphates in urine.

1. Sample Preparation:

• A urine sample (typically 1-5 mL) is thawed and centrifuged to remove particulate matter.

• An internal standard solution containing a known concentration of Monobutyl Phosphate-d9 is added to the urine sample.

• The sample is then subjected to an extraction procedure to isolate the analyte and internal standard from interfering matrix components. A common technique is solid-phase extraction (SPE) using a polymeric sorbent.

• The extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• The reconstituted sample is injected into a liquid chromatography system coupled to a tandem mass spectrometer.

• The analytes are separated on a C18 reversed-phase column with a gradient elution using a mobile phase typically consisting of water and methanol (B129727) or acetonitrile (B52724) with a modifier such as formic acid or ammonium (B1175870) formate.

• The mass spectrometer is operated in negative electrospray ionization (ESI-) mode and set to monitor specific precursor-to-product ion transitions for both Monobutyl Phosphate and Monobutyl Phosphate-d9 (Multiple Reaction Monitoring - MRM).

3. Quantification:

• The peak areas of the MRM transitions for both the native analyte and the internal standard are integrated.

• A calibration curve is constructed by analyzing a series of standards containing known concentrations of Monobutyl Phosphate and a fixed concentration of Monobutyl Phosphate-d9.

• The concentration of Monobutyl Phosphate in the unknown sample is calculated by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Quantitative Data

The following table summarizes typical quantitative parameters for the analysis of Monobutyl Phosphate using an isotope dilution LC-MS/MS method. Please note that these values are illustrative and can vary depending on the specific instrumentation, method, and laboratory.

Parameter	Typical Value
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL
Linear Range	0.1 - 100 ng/mL
Precision (RSD%)	< 15%
Accuracy (Recovery %)	85 - 115%
Monobutyl Phosphate MRM Transition	To be determined empirically
Monobutyl Phosphate-d9 MRM Transition	To be determined empirically

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the quantification of Monobutyl Phosphate in a biological sample using Monobutyl Phosphate-d9 as an internal standard.

Caption: Workflow for the quantitative analysis of Monobutyl Phosphate.

Signaling Pathway and Logical Relationship Diagram

The logical relationship in using an internal standard for quantitative analysis can be visualized as follows.

Caption: Logic of isotope dilution mass spectrometry.

An In-Depth Technical Guide to the Synthesis of Monobutyl Phosphate-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Monobutyl Phosphate-d9 (d-MBP), a deuterated internal standard crucial for mass spectrometry-based quantification of monobutyl phosphate (B84403). Monobutyl phosphate is a primary degradation product of tributyl phosphate, a compound extensively used in various industrial processes, including nuclear fuel reprocessing. Accurate quantification of monobutyl phosphate is essential for monitoring these processes and for toxicological studies. The use of a stable isotope-labeled internal standard like Monobutyl Phosphate-d9 allows for precise and accurate measurements by correcting for matrix effects and variations in sample processing.

This guide details the primary synthesis pathway, a comprehensive experimental protocol, purification methods, and analytical techniques for the characterization of Monobutyl Phosphate-d9.

Core Synthesis Pathway

The primary route for the synthesis of Monobutyl Phosphate-d9 involves the phosphorylation of deuterated butanol (Butan-1,1,2,2,3,3,4,4,4-d9-ol) using phosphorus oxychloride (POCl₃) in the presence of a base, typically pyridine (B92270), and an inert solvent such as methylene (B1212753) chloride.[1] This reaction yields a mixture of deuterated monobutyl phosphate (d-MBP) and deuterated dibutyl phosphate (d-DBP).

The fundamental reaction is as follows:

C₄D₉OH + POCl₃ → (C₄D₉O)PO(OH)₂ + (C₄D₉O)₂PO(OH) + HCl

Data Presentation

The following tables summarize the key quantitative data related to the reactants, products, and typical reaction outcomes for the synthesis of Monobutyl Phosphate-d9.

Table 1: Properties of Key Reactants and Products

Compound	IUPAC Name	Molecular Formula	Molar Mass ( g/mol )
Butan-d9-ol	Butan-1,1,2,2,3,3,4,4,4-d9-ol	C₄HD₉O	83.19
Phosphorus Oxychloride	Phosphorus oxychloride	POCl₃	153.33
Pyridine	Pyridine	C₅H₅N	79.10
Methylene Chloride	Dichloromethane	CH₂Cl₂	84.93
Monobutyl Phosphate-d9	1,1,2,2,3,3,4,4,4-nonadeuteriobutyl dihydrogen phosphate	C₄H₂D₉O₄P	163.16
Dibutyl Phosphate-d18	bis(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl) hydrogen phosphate	C₈HD₁₈O₄P	228.29

Table 2: Typical Reaction Parameters and Expected Outcomes

Parameter	Value/Range	Notes
Reactant Molar Ratio
Butan-d9-ol : POCl₃	~1 : 1 to 3 : 1	A higher ratio of alcohol can favor the formation of di- and tri-substituted phosphates. For a mixture of mono- and di-butyl phosphates, a ratio of approximately 1:1 can be utilized.
Pyridine : POCl₃	~3.3 : 1	Pyridine acts as a base to neutralize the HCl byproduct. An excess is used to drive the reaction.
Reaction Conditions
Temperature	-5°C to 10°C (addition), then reflux	The initial reaction is exothermic and requires cooling. Subsequent heating completes the reaction.
Solvent	Methylene Chloride or Benzene	Anhydrous conditions are crucial.
Expected Yield
Combined d-MBP and d-DBP	70-75% (estimated)	This is an estimated yield based on analogous non-deuterated tributyl phosphate synthesis. The relative amounts of d-MBP and d-DBP will vary based on reaction conditions.
Purity	>95% (after purification)	Purity is determined by analytical methods such as GC/MS or ion chromatography.

Mandatory Visualizations

Caption: Synthesis pathway for Monobutyl Phosphate-d9.

Caption: Experimental workflow for Monobutyl Phosphate-d9 synthesis.

Experimental Protocols

This section provides a detailed methodology for the synthesis of Monobutyl Phosphate-d9, adapted from established procedures for alkyl phosphate synthesis.

Materials and Equipment:

• Three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, a mechanical stirrer, and a thermometer.

• Ice-salt bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Butan-1,1,2,2,3,3,4,4,4-d9-ol (C₄D₉OH)

• Phosphorus oxychloride (POCl₃), freshly distilled

• Pyridine, anhydrous

• Methylene chloride (CH₂Cl₂), anhydrous

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Deionized water

Procedure:

• Reaction Setup: In a dry 2-liter, three-necked round-bottom flask, combine 3 moles of butan-d9-ol, 3.3 moles of anhydrous pyridine, and 275 mL of anhydrous methylene chloride.

• Cooling: Place the flask in an ice-salt bath and stir the mixture until the temperature drops to -5°C.

• Addition of POCl₃: With vigorous stirring, add 1 mole of freshly distilled phosphorus oxychloride dropwise from the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature below 10°C. This step is highly exothermic.

• Reaction: After the addition is complete, remove the ice bath and slowly heat the reaction mixture to reflux. Maintain reflux for 2 hours to ensure the reaction goes to completion.

• Quenching and Extraction: Cool the mixture to room temperature. Add 400-500 mL of deionized water to the flask to dissolve the pyridine hydrochloride precipitate. Transfer the mixture to a separatory funnel.

• Phase Separation: Separate the organic (methylene chloride) layer. Wash the organic layer with 100-150 mL of deionized water.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter to remove the drying agent. Remove the methylene chloride and any unreacted butan-d9-ol using a rotary evaporator.

Purification of Monobutyl Phosphate-d9:

The crude product is a mixture of d-MBP and d-DBP. Separation can be achieved through several methods:

• Liquid-Liquid Extraction: This method exploits the differential solubility of mono- and di-alkyl phosphates in immiscible solvents.

  • Dissolve the crude product in an organic solvent such as amyl alcohol or dibutyl ether.

  • Extract the solution with an aqueous phase. The more polar d-MBP will preferentially partition into the aqueous phase, while the less polar d-DBP will remain in the organic phase.

  • Separate the aqueous phase containing the d-MBP.

  • The d-MBP can be recovered from the aqueous phase by appropriate methods, such as solvent evaporation after neutralization.

• Ion-Pair Chromatography: This is a powerful technique for separating ionic compounds.

  • The crude mixture is dissolved in a suitable solvent and injected into an HPLC system equipped with a suitable column (e.g., a C18 column).

  • A mobile phase containing an ion-pairing agent (e.g., tetrabutylammonium (B224687) bromide) is used to achieve separation of d-MBP and d-DBP.

  • Fractions containing the purified d-MBP are collected.

• Thin-Layer Chromatography (TLC): For small-scale purification and analysis, TLC on silica (B1680970) gel-cellulose plates can be used to separate d-MBP and d-DBP.

Analytical Methods for Characterization:

The identity and purity of the synthesized Monobutyl Phosphate-d9 should be confirmed using appropriate analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC/MS): The phosphate esters are volatile and can be analyzed by GC/MS after derivatization with a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA). The mass spectrum will confirm the presence of the deuterium-labeled compound by its characteristic mass-to-charge ratio.

• Ion Chromatography: This technique can be used to separate and quantify d-MBP and d-DBP without derivatization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR spectroscopy can be used to identify and quantify the different phosphate species in the mixture.

This guide provides a comprehensive framework for the synthesis, purification, and analysis of Monobutyl Phosphate-d9. Researchers should adapt these protocols based on their specific laboratory conditions and available equipment, always adhering to appropriate safety precautions when handling hazardous reagents like phosphorus oxychloride.

References

• 1. Thin-layer chromatographic separation and determination of dibutylphosphoric acid in a mixture of monobutylphosphoric acid and tributyl phosphate - Analyst (RSC Publishing) [pubs.rsc.org]

Monobutyl Phosphate-d9: A Technical Safety Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the safety data for Monobutyl Phosphate-d9 (MBP-d9). The information presented is essential for researchers, scientists, and drug development professionals to ensure safe handling, storage, and disposal of this compound. Given the limited availability of a specific Safety Data Sheet (SDS) for the deuterated form, this guide extrapolates data from the SDS of the non-deuterated Monobutyl Phosphate, a standard and scientifically accepted practice for isotopic-labeled compounds where the primary hazard profile is determined by the parent molecule.

Chemical and Physical Properties

Monobutyl Phosphate-d9 is a stable, isotopically labeled version of Monobutyl Phosphate.[1] Key physical and chemical properties are summarized below.

Property	Value	Source
CAS Number	156213-20-6	[1]
Molecular Formula	C4H2D9O4P	[1]
Molecular Weight	163.16 g/mol	[1][2]
Appearance	Pale Yellow Oil	[1]
IUPAC Name	1,1,2,2,3,3,4,4,4-nonadeuteriobutyl dihydrogen phosphate	[2]
Synonyms	Phosphoric Acid Monobutyl-d9 Ester, Butyl-d9 Diacid Phosphate	[1]

Hazard Identification and Classification

Based on the data for Monobutyl Phosphate, the compound is considered hazardous. The primary hazards are related to its corrosive nature.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 1B	Causes severe skin burns and eye damage.[3][4]
Serious Eye Damage/Eye Irritation	Category 1	Causes serious eye damage.[3][4]
Carcinogenicity (Suspected)	Category 2	Suspected of causing cancer.[3]
Specific target organ toxicity (single exposure)	Category 3	May cause respiratory irritation.[3]

Signal Word: Danger[5]

Toxicological Information

Detailed toxicological data for Monobutyl Phosphate-d9 is not available. The information below is for the non-deuterated Monobutyl Phosphate. It is expected to have a similar toxicological profile.

Toxicity Metric	Value	Species	Source
Oral LD50	>4640 mg/kg bw	Rat	[6]
Dermal LD50	>2000 mg/kg bw	Rabbit	[6]
Inhalation LC50	No data available	-	[6]

Health Effects:

• Acute Toxicity: Low acute toxicity is expected based on oral and dermal studies in animals.[6]

• Skin and Eye Irritation: The compound is considered corrosive to the skin and eyes.[6][7]

• Sensitization: No sensitization data is available.[6]

• Neurotoxicity: Not expected to be neurotoxic.[6]

Experimental Protocols: Safe Handling and Emergency Procedures

Adherence to strict safety protocols is mandatory when working with Monobutyl Phosphate-d9.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The following are general recommendations.

Protection Type	Specification	Source
Eye/Face Protection	Wear safety glasses with side shields or goggles.	[8]
Skin Protection	Wear protective gloves and clothing.	[8]
Respiratory Protection	Use a NIOSH/MSHA approved respirator if exposure limits are exceeded or irritation is experienced.	[3][8]

Handling and Storage

• Handling: Handle in accordance with good industrial hygiene and safety practices.[8] Avoid contact with skin, eyes, and clothing.[7] Do not breathe mist or vapor.[3]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8] Store at 2-8°C in a refrigerator under an inert atmosphere.[1] The material is hygroscopic.[1]

First Aid Measures

Exposure Route	First Aid Protocol	Source
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get immediate medical attention.	[7]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get immediate medical attention.	[7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get immediate medical attention.	[7]
Ingestion	Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an unconscious person. Get immediate medical attention.	[7]

Spill and Disposal Procedures

• Spill: Ensure adequate ventilation.[8] Absorb with inert material and place in a suitable container for disposal.

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.

Workflow and Pathway Diagrams

Chemical Safety and Handling Workflow

The following diagram outlines the essential steps for the safe handling of Monobutyl Phosphate-d9 in a laboratory setting.

Caption: Workflow for the safe handling of Monobutyl Phosphate-d9.

This guide is intended to provide essential safety information. Always refer to the most current and specific Safety Data Sheet provided by the supplier before handling any chemical.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.it [fishersci.it]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]

In-Depth Technical Guide: Monobutyl Phosphate-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of Monobutyl Phosphate-d9, an isotopically labeled compound relevant in various research and development applications.

Chemical Identity and Molecular Formula

Monobutyl Phosphate-d9 is the deuterated form of Monobutyl Phosphate, where nine hydrogen atoms on the butyl group have been replaced by deuterium (B1214612) atoms.[1] Deuterium (²H or D) is a stable isotope of hydrogen containing one proton and one neutron.[2][3] This isotopic substitution is critical for its use as an internal standard in mass spectrometry-based quantitative analysis and as a tracer in metabolic studies.

The chemical formula for Monobutyl Phosphate-d9 is C₄H₂D₉O₄P .[4][5] Its IUPAC name is 1,1,2,2,3,3,4,4,4-nonadeuteriobutyl dihydrogen phosphate.[6]

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. For Monobutyl Phosphate-d9, this calculation is based on its elemental composition as defined by its molecular formula.

2.1 Atomic Weights of Constituent Elements

The calculation relies on the precise atomic weights of Carbon (C), Hydrogen (H), Deuterium (D), Oxygen (O), and Phosphorus (P).

Element	Symbol	Standard Atomic Weight (Da)
Carbon	C	12.011
Hydrogen (Protium)	H	1.008
Deuterium	D	2.014
Oxygen	O	15.999
Phosphorus	P	30.974

Note: Standard atomic weights are used for this calculation. The precise isotopic mass of Deuterium is 2.01410178 Da.[2][7]

2.2 Calculation of Molecular Weight

The molecular weight is calculated by multiplying the count of each atom by its atomic weight and summing the results.

Element	Symbol	Atom Count	Atomic Weight (Da)	Total Contribution (Da)
Carbon	C	4	12.011	48.044
Hydrogen	H	2	1.008	2.016
Deuterium	D	9	2.014	18.126
Oxygen	O	4	15.999	63.996
Phosphorus	P	1	30.974	30.974
Total	Molecular Weight	163.156

The calculated molecular weight of Monobutyl Phosphate-d9 is approximately 163.16 g/mol .[5][6] This value is consistent with data provided by major chemical suppliers and databases.[1][5][6] For comparison, the molecular weight of the non-deuterated Monobutyl Phosphate (C₄H₁₁O₄P) is approximately 154.1 g/mol .[8]

Experimental Verification

While the molecular weight is fundamentally derived from the chemical formula, it is experimentally confirmed using mass spectrometry. This technique separates ions based on their mass-to-charge ratio (m/z), providing a precise measurement of the molecule's mass.

3.1 Mass Spectrometry Workflow

The general workflow for verifying the molecular weight of a compound like Monobutyl Phosphate-d9 involves ionization of the sample, followed by mass analysis and detection.

Workflow for Mass Spectrometry Verification.

In electrospray ionization (ESI) mass spectrometry, Monobutyl Phosphate-d9 would typically be observed as a protonated molecule [M+H]⁺ or other adducts. The measured mass-to-charge ratio of these ions allows for the confirmation of the compound's molecular mass. The monoisotopic mass, which is calculated using the mass of the most abundant isotopes of each element, is 163.09598654 Da.[6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Deuterium - Wikipedia [en.wikipedia.org]
• 3. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
• 4. Monobutyl Phosphate-[d9], CasNo.156213-20-6 BOC Sciences United States [bocscichem.lookchem.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. buyisotope.com [buyisotope.com]
• 8. scbt.com [scbt.com]

Monobutyl Phosphate-d9: A Technical Guide for Researchers

An in-depth technical guide on the core properties, synthesis, and applications of Monobutyl Phosphate-d9 for researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of Monobutyl Phosphate-d9, a deuterated analogue of monobutyl phosphate (B84403). It is intended to serve as a technical resource, detailing its chemical structure, properties, and common applications, particularly its use as an internal standard in mass spectrometry-based analytical methods.

Core Chemical and Physical Properties

Monobutyl Phosphate-d9 is a stable isotope-labeled version of monobutyl phosphate, where nine hydrogen atoms on the butyl group have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis of monobutyl phosphate and related compounds.

Property	Value	Source
IUPAC Name	1,1,2,2,3,3,4,4,4-nonadeuteriobutyl dihydrogen phosphate	[1]
Molecular Formula	C₄H₂D₉O₄P	[2][3]
Molecular Weight	163.16 g/mol	[1][2]
Exact Mass	163.09598654 Da	[1]
Monoisotopic Mass	163.09598654 Da	[1]
CAS Number	156213-20-6	[1][2][3]
Appearance	Pale Yellow Oil / Oily Matter	[2][3]
Purity	>98%	[3]
Storage Conditions	2-8°C, Hygroscopic, Refrigerator, Under Inert Atmosphere	[2]
Store at -20°C under inert atmosphere	[3]

Synthesis of Monobutyl Phosphate-d9

A general method for synthesizing n-butyl phosphate monoester involves the reaction of n-butanol with a phosphorylating agent such as phosphorus pentoxide.[4] To synthesize the deuterated analogue, one would start with commercially available butanol-d9.

Hypothetical Synthesis Workflow:

Caption: A logical workflow for the synthesis of Monobutyl Phosphate-d9.

Structural Information

The core structure of Monobutyl Phosphate-d9 consists of a phosphate group esterified with a deuterated butyl chain.

Caption: The chemical structure of Monobutyl Phosphate-d9.

Experimental Applications and Protocols

Monobutyl Phosphate-d9 is primarily used as an internal standard in analytical chemistry, particularly for the quantification of monobutyl phosphate and other organophosphate esters by mass spectrometry. The use of a stable isotope-labeled internal standard is a robust method to correct for matrix effects and variations during sample preparation and analysis.[5][6]

General Protocol for Use as an Internal Standard in LC-MS/MS

While a specific protocol for Monobutyl Phosphate-d9 is not detailed in the available literature, a general workflow for its use as an internal standard in a typical LC-MS/MS analysis of a biological or environmental sample can be outlined. This protocol is based on established methods for the analysis of other organophosphate esters.[6]

Experimental Workflow:

References

• 1. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Monobutyl Phosphate-[d9], CasNo.156213-20-6 BOC Sciences United States [bocscichem.lookchem.com]
• 4. CN101735266B - Synthesis method of n-butyl phosphate monoester and diester - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Ultra-performance liquid chromatography tandem mass spectrometry for the rapid simultaneous analysis of nine organophosphate esters in milk powder - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Quantitative Analysis of Monobutyl Phosphate Using Isotope Dilution Mass Spectrometry

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Monobutyl phosphate (B84403) (MBP) is a metabolite of the widely used industrial chemical tributyl phosphate (TBP), which finds applications as a plasticizer, flame retardant, and solvent. Due to its potential for human exposure and environmental contamination, sensitive and accurate quantification of MBP in various biological and environmental matrices is crucial for toxicological assessments and exposure monitoring. Isotope dilution mass spectrometry (IDMS) has emerged as the gold standard for quantitative analysis due to its ability to correct for matrix effects and variations in sample recovery, thereby providing high accuracy and precision.[1][2][3]

This document provides a detailed protocol for the quantitative analysis of Monobutyl Phosphate in aqueous and biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with an isotopically labeled internal standard.

Principle of Isotope Dilution

Isotope dilution is an analytical technique that relies on the addition of a known amount of an isotopically labeled analog of the analyte of interest to the sample prior to any sample processing steps. This internal standard is chemically identical to the native analyte and therefore exhibits the same behavior during extraction, cleanup, and ionization. By measuring the ratio of the signal from the native analyte to the isotopically labeled internal standard, accurate quantification can be achieved, as any losses or variations during the analytical procedure will affect both the native analyte and the internal standard equally. For the analysis of Monobutyl Phosphate, Monobutyl Phosphate-d9 is the recommended isotopically labeled internal standard.

Apparatus and Reagents

Apparatus

• Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

• Analytical balance

• Centrifuge

• Solid Phase Extraction (SPE) manifold and cartridges (Weak Anion Exchange - WAX)

• Nitrogen evaporator

• Vortex mixer

• Pipettes and general laboratory glassware

Reagents

• Monobutyl Phosphate (MBP) analytical standard

• Monobutyl Phosphate-d9 (MBP-d9) internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (ACS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Weak Anion Exchange (WAX) SPE cartridges (e.g., 60 mg, 3 mL)

Experimental Protocols

Sample Preparation

• Sample Collection: Collect water samples in clean, pre-rinsed polypropylene (B1209903) bottles.

• Fortification: To a 100 mL aliquot of the water sample, add a known amount of Monobutyl Phosphate-d9 internal standard solution.

• SPE Cartridge Conditioning: Condition a WAX SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the fortified water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove any unretained interfering compounds.

• Elution: Elute the retained MBP and MBP-d9 with 5 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 95:5 water:methanol with 0.1% formic acid).

• Analysis: The sample is now ready for LC-MS/MS analysis.

• Sample Collection: Collect urine samples in sterile containers.

• Enzymatic Hydrolysis (for conjugated metabolites, if necessary): To 1 mL of urine, add β-glucuronidase/sulfatase and incubate according to the enzyme manufacturer's instructions to deconjugate any glucuronidated or sulfated metabolites of MBP.

• Fortification: Add a known amount of Monobutyl Phosphate-d9 internal standard solution to the urine sample.

• Dilution: Dilute the sample with 4 mL of ultrapure water.

• SPE Cleanup: Proceed with the SPE cleanup steps as described for water samples (Section 4.1.1, steps 3-7).

• Sample Collection: Collect blood samples in appropriate tubes and process to obtain serum or plasma.

• Protein Precipitation: To 500 µL of serum or plasma, add 1.5 mL of ice-cold acetonitrile.

• Fortification: Add a known amount of Monobutyl Phosphate-d9 internal standard solution.

• Vortex and Centrifuge: Vortex the mixture for 1 minute and then centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase composition.

• Analysis: The sample is now ready for LC-MS/MS analysis. For complex serum/plasma matrices, an additional SPE cleanup step (as described in Section 4.1.1) may be necessary after reconstitution.

LC-MS/MS Analysis

The following are typical starting conditions and should be optimized for the specific instrumentation used.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for the separation.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode[4]

• Multiple Reaction Monitoring (MRM) Transitions: The following precursor to product ion transitions should be monitored. Collision energies should be optimized for the specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Monobutyl Phosphate (MBP)	153.0	79.0	100	Optimize (e.g., 15-25)
Monobutyl Phosphate (MBP)	153.0	97.0	100	Optimize (e.g., 10-20)
Monobutyl Phosphate-d9 (MBP-d9)	162.1	79.0	100	Optimize (e.g., 15-25)
Monobutyl Phosphate-d9 (MBP-d9)	162.1	97.0	100	Optimize (e.g., 10-20)

Note: The m/z 79.0 transition corresponds to [PO3]⁻ and m/z 97.0 corresponds to [H2PO4]⁻. The transition with the highest signal-to-noise ratio should be used for quantification, while the other can be used as a qualifier ion.

Data Analysis and Calculations

• Peak Integration: Integrate the chromatographic peaks for the selected MRM transitions of both MBP and MBP-d9.

• Response Ratio Calculation: Calculate the ratio of the peak area of MBP to the peak area of MBP-d9 for each sample and calibration standard.

• Calibration Curve: Prepare a series of calibration standards of known MBP concentrations, each spiked with the same constant amount of MBP-d9. Plot the response ratio against the concentration of MBP to generate a calibration curve.

• Quantification: Determine the concentration of MBP in the unknown samples by interpolating their response ratios on the calibration curve.

Method Validation

A full method validation should be performed according to established guidelines (e.g., FDA, EMA). Key validation parameters are summarized in the table below. The provided data is representative of what can be expected for the analysis of organophosphate ester metabolites.[1][2][5][6]

Parameter	Typical Performance
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.05 - 0.5 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%
Matrix Effect	Monitored and compensated by the internal standard

Visualizations

Caption: Experimental workflow for the quantitative analysis of Monobutyl Phosphate.

Caption: Principle of isotope dilution for quantitative analysis.

References

• 1. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Towards establishing indicative values for metabolites of organophosphate ester contaminants in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Direct determination of dibutyl and monobutyl phosphate in a tributyl phosphate/nitric aqueous-phase system by electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and Validation of a New UFLC-MS/MS Method for the Detection of Organophosphate Pesticide Metabolites in Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Monobutyl Phosphate-d9 in Environmental Monitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyl Phosphate (B84403) (MBP) is a monoester of phosphoric acid and a primary metabolite of several organophosphate flame retardants (OPFRs) and plasticizers, such as tributyl phosphate (TBP). Due to the widespread use of OPFRs as replacements for phased-out polybrominated diphenyl ethers (PBDEs), these compounds and their metabolites are increasingly detected in various environmental compartments. The presence of MBP in environmental samples, such as surface water, groundwater, and wastewater, is an indicator of contamination by parent OPFRs and is of growing concern due to the potential for adverse effects on aquatic organisms and human health.

Monobutyl Phosphate-d9 (MBP-d9) is the deuterated form of MBP, where nine hydrogen atoms on the butyl group have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis of MBP in complex environmental matrices by isotope dilution mass spectrometry (IDMS). The use of a stable isotope-labeled internal standard like MBP-d9 is critical for accurate quantification as it co-elutes with the native analyte and experiences similar matrix effects and variations during sample preparation and analysis, thereby correcting for potential inaccuracies.

This document provides detailed application notes and experimental protocols for the use of Monobutyl Phosphate-d9 in environmental monitoring studies, focusing on the analysis of water samples using Solid-Phase Extraction (SPE) followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation

The following tables summarize typical quantitative data for the analysis of Monobutyl Phosphate (MBP) in environmental water samples using Monobutyl Phosphate-d9 (MBP-d9) as an internal standard. These values are indicative and may vary depending on the specific instrumentation, matrix, and experimental conditions.

Table 1: LC-MS/MS Method Performance for Monobutyl Phosphate (MBP)

Parameter	Typical Value	Notes
Limit of Detection (LOD)	0.1 - 1.0 ng/L	Dependent on instrument sensitivity and sample volume.
Limit of Quantification (LOQ)	0.3 - 3.0 ng/L	Typically 3x the LOD.
Linearity (R²)	> 0.995	Over a concentration range of 1 - 100 ng/mL.
Recovery	85 - 115%	Using MBP-d9 as an internal standard to correct for losses.
Precision (%RSD)	< 15%	Intra- and inter-day precision.

Table 2: Typical LC-MS/MS Parameters for MBP and MBP-d9

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode
Monobutyl Phosphate (MBP)	153.1	97.0	15	Negative ESI
Monobutyl Phosphate (MBP)	153.1	79.0	20	Negative ESI
Monobutyl Phosphate-d9 (MBP-d9)	162.1	97.0	15	Negative ESI
Monobutyl Phosphate-d9 (MBP-d9)	162.1	79.0	20	Negative ESI

Note: The precursor ion for MBP and MBP-d9 in negative electrospray ionization (ESI) mode is [M-H]⁻. The product ion at m/z 97.0 corresponds to [H₂PO₄]⁻, and m/z 79.0 corresponds to [PO₃]⁻. These values should be optimized on the specific instrument used.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Water Samples for Monobutyl Phosphate Analysis

This protocol describes the extraction and concentration of Monobutyl Phosphate (MBP) from environmental water samples using solid-phase extraction.

Materials:

• Water sample (e.g., river water, wastewater effluent)

• Monobutyl Phosphate-d9 (MBP-d9) internal standard solution (1 µg/mL in methanol)

• Methanol (HPLC grade)

• Deionized water (18 MΩ·cm)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (LC-MS grade)

• Weak Anion Exchange (WAX) SPE cartridges (e.g., 60 mg, 3 mL)

• SPE vacuum manifold

• Glass test tubes

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Collect a 100 mL water sample in a clean glass bottle.

  • If the sample contains suspended solids, filter it through a 0.45 µm glass fiber filter.

  • Spike the sample with a known amount of Monobutyl Phosphate-d9 internal standard solution (e.g., 50 ng, to achieve a final concentration of 0.5 ng/mL in the final extract).

  • Adjust the pH of the water sample to approximately 7.0 using formic acid or ammonium hydroxide.

• SPE Cartridge Conditioning:

  • Place the WAX SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 5 mL of methanol, followed by 5 mL of deionized water through each cartridge. Do not allow the cartridges to go dry.

• Sample Loading:

  • Load the prepared water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any unretained interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Place a clean glass collection tube under each cartridge.

  • Elute the retained analytes with two aliquots of 3 mL of 5% ammonium hydroxide in methanol.

• Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Monobutyl Phosphate

This protocol outlines the instrumental analysis of the extracted Monobutyl Phosphate using a Liquid Chromatography-Tandem Mass Spectrometry system.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) system.

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source.

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: As listed in Table 2. The collision energies should be optimized for the specific instrument.

• Source Parameters: Optimize source temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage according to the manufacturer's recommendations for optimal sensitivity.

Data Analysis:

• Integrate the peak areas for the specific MRM transitions of both Monobutyl Phosphate (MBP) and Monobutyl Phosphate-d9 (MBP-d9).

• Calculate the response ratio (Area of MBP / Area of MBP-d9).

• Prepare a calibration curve by plotting the response ratio against the concentration of MBP in the calibration standards.

• Determine the concentration of MBP in the samples by interpolating their response ratios from the calibration curve.

Visualizations

Application Notes and Protocols for the Quantitative Analysis of Monobutyl Phosphate in Biological Matrices using Monobutyl Phosphate-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyl phosphate (B84403) (MBP) is a metabolite of dibutyl phthalate (B1215562) (DBP), a widely used plasticizer.[1] Monitoring MBP levels in biological matrices such as urine and plasma is crucial for assessing human exposure to DBP and for toxicological studies. This document provides a detailed application note and protocol for the sensitive and selective quantification of MBP in biological samples using a stable isotope-labeled internal standard, Monobutyl Phosphate-d9 (MBP-d9), by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard like MBP-d9 is critical for correcting matrix effects and variabilities during sample preparation and analysis, thereby ensuring high accuracy and precision.[2][3]

Principle

The method involves the extraction of Monobutyl Phosphate (MBP) and the internal standard (IS), Monobutyl Phosphate-d9 (MBP-d9), from a biological matrix. For urine samples, an enzymatic hydrolysis step is included to deconjugate glucuronidated and sulfated metabolites of MBP, ensuring the measurement of total MBP concentration.[1][4] Following sample cleanup using solid-phase extraction (SPE), the analytes are separated by reversed-phase liquid chromatography and detected by a tandem mass spectrometer operating in the negative electrospray ionization (ESI) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard with a calibration curve.

Experimental Protocols

Materials and Reagents

• Monobutyl Phosphate (MBP) standard

• Monobutyl Phosphate-d9 (MBP-d9) internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetic acid

• Ammonium (B1175870) acetate (B1210297)

• β-glucuronidase (from Helix pomatia or E. coli)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode anion exchange)

• Human urine/plasma (blank)

Standard and Internal Standard Stock Solution Preparation

• MBP Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of MBP in 10 mL of methanol.

• MBP-d9 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of MBP-d9 in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the MBP stock solution in a suitable solvent (e.g., 50:50 methanol:water) to create calibration standards. Prepare a working solution of MBP-d9 at an appropriate concentration (e.g., 1 µg/mL) for spiking into samples.

Sample Preparation Protocol for Human Urine

• Sample Thawing: Thaw frozen urine samples at room temperature.

• Aliquoting: Vortex the urine sample and transfer a 1.0 mL aliquot to a clean polypropylene (B1209903) tube.

• Internal Standard Spiking: Add a known amount of the MBP-d9 internal standard working solution to each sample, calibrator, and quality control (QC) sample.

• Enzymatic Hydrolysis (for total MBP):

  • Add 200 µL of ammonium acetate buffer (1 M, pH 6.5).

  • Add 10 µL of β-glucuronidase solution.

  • Vortex and incubate at 37°C for 2 hours.[1][4]

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Loading: Load the hydrolyzed urine sample onto the SPE cartridge.

  • Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

  • Elution: Elute the MBP and MBP-d9 with 3 mL of acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient	5% B for 1 min, ramp to 95% B over 5 min, hold for 2 min, return to 5% B and equilibrate for 2 min.

Mass Spectrometry (MS) Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Monobutyl Phosphate (MBP)	153.0	79.0	100	15
153.0	97.0	100	10
Monobutyl Phosphate-d9 (MBP-d9)	162.0	79.0	100	15
162.0	97.0	100	10

Note: The precursor ion for MBP in negative mode is [M-H]⁻. The product ion at m/z 79.0 corresponds to the [PO3]⁻ fragment, and m/z 97.0 corresponds to the [H2PO4]⁻ fragment. The same fragmentation is expected for MBP-d9.

Data Presentation

Table 1: Method Validation Parameters (Illustrative)

Parameter	Value
Calibration Curve Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	90 - 110%
Matrix Effect	< 15%

This table presents typical validation parameters for a method of this nature. Actual values should be determined during in-house method validation.

Visualizations

Caption: Experimental workflow for the analysis of Monobutyl Phosphate.

Conclusion

This application note provides a comprehensive and robust protocol for the quantitative analysis of Monobutyl Phosphate in biological matrices using Monobutyl Phosphate-d9 as an internal standard. The detailed methodology for sample preparation and LC-MS/MS analysis, coupled with the use of a stable isotope-labeled internal standard, ensures high-quality, reliable data for exposure assessment and toxicological research. The provided workflow and parameters can be adapted and validated for specific laboratory instrumentation and matrices.

References

• 1. hpst.cz [hpst.cz]
• 2. Organophosphorus pesticide determination in biological specimens: bioanalytical and toxicological aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of 14 monoalkyl phosphates, dialkyl phosphates and dialkyl thiophosphates by LC-MS/MS in human urinary samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Note and Protocol for the Quantification of Monobutyl Phosphate in Biological Matrices using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyl phosphate (B84403) (MBP) is a metabolite of certain organophosphate esters, which are widely used as flame retardants, plasticizers, and pesticides.[1] Monitoring MBP levels in biological matrices, such as urine, is crucial for assessing human exposure to its parent compounds and understanding their potential health effects.[1] This application note provides a detailed protocol for the sensitive and selective quantification of Monobutyl Phosphate in biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method utilizes solid-phase extraction for sample clean-up and employs Multiple Reaction Monitoring (MRM) for accurate quantification.

Experimental Protocols

Materials and Reagents

• Monobutyl Phosphate (MBP) analytical standard

• Isotopically labeled internal standard (e.g., Monobutyl Phosphate-d9)

• LC-MS/MS grade acetonitrile, methanol (B129727), and water

• Formic acid (≥98%)

• Ammonium acetate (B1210297)

• β-glucuronidase/arylsulfatase from Helix pomatia

• Sodium acetate buffer (0.1 M, pH 5.0)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Monobutyl Phosphate analytical standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 methanol:water mixture to create calibration standards with concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard (IS) Spiking Solution (100 ng/mL): Prepare a 100 ng/mL solution of the isotopically labeled internal standard in methanol.

Sample Preparation: Solid-Phase Extraction (SPE) of Urine Samples

• Enzymatic Hydrolysis: To 1 mL of urine sample, add 50 µL of the internal standard spiking solution and 500 µL of sodium acetate buffer (0.1 M, pH 5.0). Add 20 µL of β-glucuronidase/arylsulfatase, vortex, and incubate at 37°C for at least 4 hours to deconjugate MBP metabolites.

• SPE Cartridge Conditioning: Condition an SPE cartridge by passing 3 mL of methanol followed by 3 mL of water.

• Sample Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

• Elution: Elute the MBP and internal standard from the cartridge with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient Program	5% B to 95% B over 8 minutes, hold for 2 minutes, then re-equilibrate

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Gas Flow	Optimized for the specific instrument

MRM Transitions:

The deprotonated molecule [M-H]⁻ is used as the precursor ion for Monobutyl Phosphate. The specific m/z values for the precursor and product ions should be optimized by infusing a standard solution of MBP into the mass spectrometer. The most abundant and specific fragment ions are then selected for the MRM transitions.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Monobutyl Phosphate (MBP)	153.0	79.0 / 97.0	Optimized
Monobutyl Phosphate-d9 (IS)	162.0	79.0 / 97.0	Optimized

Data Presentation

The following table summarizes typical quantitative performance data for the LC-MS/MS method for Monobutyl Phosphate.

Parameter	Typical Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Recovery	85 - 110%
Precision (%RSD)	< 15%

Visualizations

Caption: LC-MS/MS workflow for Monobutyl Phosphate quantification.

References

• 1. A novel precursor ion discovery method on a hybrid quadrupole orthogonal acceleration time-of-flight (Q-TOF) mass spectrometer for studying protein phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of Monobutyl Phosphate for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the derivatization of monobutyl phosphate (B84403) (MBP) for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Due to its high polarity and low volatility, direct GC-MS analysis of MBP is challenging. Derivatization is a crucial step to convert MBP into a more volatile and thermally stable compound, enabling robust and sensitive analysis.

The following sections detail common and effective derivatization techniques, including silylation and alkylation, complete with experimental protocols, quantitative data summaries, and workflow diagrams.

Introduction to Derivatization for Monobutyl Phosphate Analysis

Monobutyl phosphate is a monoalkyl phosphate ester that presents analytical challenges for GC-MS due to its polar phosphate group and active hydrogen. Derivatization chemically modifies the analyte to improve its chromatographic behavior and detection. The primary goals of derivatizing MBP are:

• Increased Volatility: Replacing the active protons on the phosphate group with less polar functional groups increases the vapor pressure of the analyte, allowing it to be readily analyzed by GC.

• Improved Thermal Stability: Derivatization protects the thermally labile phosphate group from degradation at the high temperatures of the GC inlet and column.

• Enhanced Mass Spectral Characteristics: The formation of derivatives can lead to more characteristic fragmentation patterns in the mass spectrometer, aiding in compound identification and improving sensitivity.

The two most common and effective derivatization strategies for monobutyl phosphate are silylation and alkylation.

Silylation of Monobutyl Phosphate

Silylation is a widely used derivatization technique that involves the replacement of active hydrogens with a trimethylsilyl (B98337) (TMS) or tert-butyldimethylsilyl (t-BDMS) group.[1] Silylating reagents are highly effective for derivatizing hydroxyl and carboxylic acid functionalities present in monobutyl phosphate.

Silylating Reagents

Commonly used silylating reagents for this purpose include:

• BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide): A strong and versatile silylating agent that reacts with a wide range of polar functional groups.[2] Its byproducts are volatile and typically do not interfere with the chromatogram.[3]

• MTBSTFA (N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide): Forms t-BDMS derivatives, which are significantly more stable to hydrolysis than TMS derivatives, making them more robust for analysis.[4][5] MTBSTFA-derivatives often produce characteristic mass spectra with dominant fragments that can aid in identification.[4][5]

A catalyst, such as TMCS (trimethylchlorosilane) , is often added to the silylating reagent to increase its reactivity, especially for hindered functional groups.[2]

Experimental Protocol: Silylation of Monobutyl Phosphate with BSTFA + TMCS

This protocol provides a general procedure for the silylation of monobutyl phosphate. Optimization of reaction time and temperature may be necessary depending on the sample matrix and concentration.

Materials:

• Monobutyl phosphate standard or dried sample extract

• BSTFA + 1% TMCS (N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane)

• Anhydrous pyridine (B92270) or acetonitrile (B52724) (reaction solvent)

• Heating block or oven

• GC-MS vials with caps

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation: Ensure the sample containing monobutyl phosphate is completely dry. If the sample is in an aqueous solution, it must be evaporated to dryness under a gentle stream of nitrogen. The presence of water will consume the silylating reagent.[6]

• Reconstitution: Add 100 µL of anhydrous pyridine or acetonitrile to the dried sample in a GC vial to dissolve the residue.

• Derivatization: Add 100 µL of BSTFA + 1% TMCS to the vial.[6]

• Reaction: Tightly cap the vial and heat at 60-70°C for 30-60 minutes in a heating block or oven.[6]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

Silylation Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. researchportal.lih.lu [researchportal.lih.lu]
• 5. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. | Semantic Scholar [semanticscholar.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of Monobutyl Phosphate-d9 in Urine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyl phosphate (B84403) (MBP) is a metabolite of certain organophosphate esters, which are widely used as flame retardants, plasticizers, and pesticides. Monitoring MBP in urine is a key method for assessing human exposure to its parent compounds. The use of a stable isotope-labeled internal standard, such as Monobutyl Phosphate-d9 (MBP-d9), is crucial for accurate and precise quantification by correcting for matrix effects and variations during sample preparation and analysis. This document provides detailed application notes and protocols for the analysis of MBP in urine using MBP-d9 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method

The method is based on the principle of isotope dilution mass spectrometry. A known amount of Monobutyl Phosphate-d9 is spiked into a urine sample. Both the native MBP and the labeled MBP-d9 are then extracted from the urine matrix using solid-phase extraction (SPE). The extracts are analyzed by LC-MS/MS operating in the negative ion multiple reaction monitoring (MRM) mode. The ratio of the signal from MBP to that of MBP-d9 is used to calculate the concentration of MBP in the original sample, ensuring high accuracy and precision.

Materials and Reagents

• Analytes and Internal Standard:

  • Monobutyl Phosphate (MBP) analytical standard

  • Monobutyl Phosphate-d9 (MBP-d9) internal standard

• Solvents and Reagents:

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Ammonium (B1175870) hydroxide (B78521) (ACS grade)

  • Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE):

  • Oasis WAX (Weak Anion Exchange) SPE cartridges (e.g., 30 mg, 1 mL)

• Urine Samples:

  • Human urine collected in polypropylene (B1209903) containers and stored at -20°C or lower until analysis.

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of MBP and MBP-d9 in methanol.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate stock solution of MBP in a 50:50 methanol:water mixture. The concentration range should be appropriate for the expected sample concentrations (e.g., 0.1 to 100 ng/mL).

• Internal Standard Spiking Solution (100 ng/mL): Dilute the intermediate stock solution of MBP-d9 in a 50:50 methanol:water mixture.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Thawing and Centrifugation: Thaw urine samples at room temperature. Centrifuge at 4000 rpm for 10 minutes to pellet any precipitates.

• Spiking: To 1 mL of the urine supernatant, add 10 µL of the 100 ng/mL MBP-d9 internal standard spiking solution.

• Conditioning the SPE Cartridge: Condition the Oasis WAX SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the spiked urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

MS/MS Conditions:

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Gas Flow Rates	Optimized for the specific instrument
MRM Transitions	See Table 1

Table 1: Proposed Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (Q1) [M-H]⁻ (m/z)	Product Ion (Q3) (m/z)	Collision Energy (eV)
Monobutyl Phosphate (MBP)	153.1	79.0 (Quantifier)	15
153.1	97.0 (Qualifier)	12
Monobutyl Phosphate-d9 (MBP-d9)	162.1	79.0 (Quantifier)	15
162.1	97.0 (Qualifier)	12

Note: Collision energies should be optimized for the specific instrument used.

Data Presentation and Method Validation

The analytical method should be validated to ensure its reliability for the intended application. Key validation parameters are summarized in Table 2.

Table 2: Typical Method Validation Parameters for MBP in Urine

Parameter	Typical Value/Range
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.05 - 0.2 ng/mL
Limit of Quantification (LOQ)	0.1 - 0.5 ng/mL
Recovery	85 - 115%
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Matrix Effect	Monitored and compensated by MBP-d9

Visualizations

Experimental Workflow

The overall experimental workflow for the analysis of monobutyl phosphate in urine is depicted in the following diagram.

Caption: Experimental workflow for urine analysis.

Logical Relationship of Key Method Components

The following diagram illustrates the logical relationship between the key components of the analytical method.

Caption: Key method component relationships.

Conclusion

The use of Monobutyl Phosphate-d9 as an internal standard provides a robust and reliable method for the quantification of monobutyl phosphate in human urine. The detailed protocols and validation data presented in these application notes offer a comprehensive guide for researchers and scientists in the fields of environmental health, toxicology, and drug development. The high sensitivity and specificity of the LC-MS/MS method allow for accurate assessment of human exposure to parent organophosphate esters.

Solid-Phase Extraction Protocol for Monobutyl Phosphate: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyl phosphate (B84403) (MBP) is an organophosphate ester that serves as a metabolite of the industrial chemical tributyl phosphate (TBP), a widely used plasticizer and solvent.[1] Monitoring MBP levels in biological and environmental samples is crucial for assessing exposure and understanding toxicological impacts. Solid-phase extraction (SPE) is a robust and efficient technique for the selective extraction and concentration of analytes like MBP from complex matrices prior to chromatographic analysis.[2]

This application note provides a detailed protocol for the solid-phase extraction of monobutyl phosphate from aqueous samples using a mixed-mode strong anion exchange (SAX) sorbent. The method leverages the acidic nature of MBP to achieve high recovery and clean extracts.

Physicochemical Properties of Monobutyl Phosphate

A thorough understanding of the analyte's properties is fundamental to developing a successful SPE method.

Property	Value	Reference
CAS Number	1623-15-0	[3][4]
Molecular Formula	C4H11O4P	[3][4]
Molecular Weight	154.1 g/mol	[3][4]
pKa	1.6	[1]
Solubility	Soluble in water and various organic solvents.	[3]

The low pKa of 1.6 indicates that monobutyl phosphate is a relatively strong acid and will exist in its anionic form in solutions with a pH greater than ~3.6.[1] This characteristic is exploited for its retention on an anion exchange sorbent.

Experimental Protocol: Solid-Phase Extraction of Monobutyl Phosphate

This protocol is designed for a mixed-mode strong anion exchange (SAX) SPE cartridge. The dual retention mechanism, combining reversed-phase and strong anion exchange, allows for effective removal of a wide range of interferences.

Materials:

• SPE Cartridge: Mixed-Mode Strong Anion Exchange (SAX) polymeric sorbent (e.g., 30 mg/1 mL)

• Reagents:

  • Methanol (B129727) (HPLC grade)

  • Deionized Water (HPLC grade)

  • Ammonium (B1175870) Hydroxide (B78521) (NH4OH)

  • Formic Acid (HCOOH)

• Equipment:

  • SPE Vacuum Manifold

  • Collection tubes

  • Vortex mixer

  • Nitrogen evaporator (optional)

Procedure:

• Sample Pre-treatment:

  • Adjust the pH of the aqueous sample to between 4.0 and 6.0 using a dilute solution of ammonium hydroxide or formic acid. This ensures that the monobutyl phosphate is in its deprotonated (anionic) state for optimal retention on the SAX sorbent.

  • Centrifuge the sample to remove any particulate matter.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the cartridge.

  • Pass 1 mL of deionized water through the cartridge. Do not allow the sorbent bed to dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing (Interference Removal):

  • Wash the cartridge with 1 mL of deionized water to remove polar, water-soluble interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences retained by the reversed-phase mechanism.

• Elution:

  • Elute the monobutyl phosphate from the cartridge with 1 mL of 5% formic acid in methanol. The formic acid neutralizes the anionic MBP, disrupting its interaction with the SAX sorbent and allowing for its elution.

  • Collect the eluate in a clean collection tube.

• Post-Elution Processing (Optional):

  • If necessary, the eluate can be concentrated under a gentle stream of nitrogen to increase the analyte concentration before analysis.

  • The sample can be reconstituted in a solvent compatible with the analytical instrument (e.g., LC-MS/MS).

Experimental Workflow

Caption: Solid-Phase Extraction Workflow for Monobutyl Phosphate.

Data Presentation

The following table summarizes the expected performance of the proposed SPE method for monobutyl phosphate, based on data reported for similar polar organophosphorus compounds analyzed by SPE followed by LC-MS/MS.[5][6][7] Actual performance may vary depending on the specific matrix and analytical instrumentation.

Parameter	Expected Value
Recovery	70-115%
Relative Standard Deviation (RSD)	< 15%
Limit of Detection (LOD)	0.01-0.5 ng/mL
Limit of Quantification (LOQ)	0.04-1.5 ng/mL

Conclusion

This application note provides a comprehensive and detailed solid-phase extraction protocol for the analysis of monobutyl phosphate in aqueous samples. The use of a mixed-mode strong anion exchange sorbent, coupled with optimized sample pre-treatment and elution conditions, is expected to yield high recovery and clean extracts suitable for sensitive downstream analysis by techniques such as LC-MS/MS. The provided workflow and performance estimates offer a solid foundation for researchers and scientists in the fields of environmental monitoring, toxicology, and drug development to implement a robust method for MBP quantification.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. dto-innovators.it [dto-innovators.it]
• 3. CAS 1623-15-0: Monobutyl phosphate | CymitQuimica [cymitquimica.com]
• 4. scbt.com [scbt.com]
• 5. Online Solid Phase Extraction High-Performance Liquid Chromatography – Isotope Dilution – Tandem Mass Spectrometry Quantification of Organophosphate Pesticides, Synthetic Pyrethroids, and Selected Herbicide Metabolites in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Organophosphorus Esters in Fall Protection Equipment by Accelerated Solvent Extraction and Solid-Phase Extraction Coupled with LC-MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Organophosphate Esters in Diverse Food Matrices by UPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

Organophosphate esters (OPEs) are a class of chemicals widely used as flame retardants and plasticizers in numerous consumer and industrial products.[1] Their potential for migration into foodstuffs raises concerns about dietary exposure and associated health risks.[2][3] This application note presents a robust and sensitive method for the determination and quantification of various OPEs in diverse food samples using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). The protocol details a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by instrumental analysis, providing high recovery and reproducibility for reliable quantification.[1][4]

Introduction

Organophosphate esters are ubiquitous environmental contaminants, and their presence in the food chain is a growing public health concern.[3] OPEs can be introduced into food during processing and from packaging materials.[2] Monitoring OPE levels in foodstuffs is crucial for assessing human dietary intake and ensuring food safety. UPLC-MS/MS offers exceptional selectivity and sensitivity, making it the ideal analytical technique for detecting trace levels of these compounds in complex food matrices.[5] This protocol provides a validated method applicable to various animal-derived foods such as meat, fish, milk, and eggs.[4]

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (B52724) (MeCN), Acetone (ACE), and Water (LC-MS grade).

• Salts: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl).

• d-SPE Sorbents: Primary Secondary Amine (PSA), C18.

• Standards: Certified reference standards for target OPEs and their corresponding isotopically labeled internal standards.

• Equipment: High-speed centrifuge, vortex mixer, sample concentrator (e.g., nitrogen evaporator).

Sample Preparation: Modified QuEChERS Protocol

The sample preparation procedure is based on the widely used QuEChERS method, which has been optimized for animal-derived food matrices.[4]

• Homogenization: Weigh 5 grams of a homogenized food sample into a 50 mL centrifuge tube. For solid samples, cryomilling may be employed to ensure homogeneity.[6]

• Internal Standard Spiking: Fortify the sample with an internal standard solution to the desired concentration.

• Extraction:

  • Add 20 mL of an extraction solvent mixture (e.g., acetonitrile and acetone).[4]

  • Add QuEChERS extraction salts, typically 4 g of MgSO₄ and 1 g of NaCl, to induce phase separation and promote OPE extraction into the organic layer.[4]

  • Vortex vigorously for 1 minute to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube.

  • The d-SPE tube should contain 150 mg of MgSO₄, 25 mg of PSA (to remove fatty acids and sugars), and 25 mg of C18 (to remove lipids and nonpolar interferences).[4]

  • Vortex the tube for 1 minute.

  • Centrifuge at 13,000 rpm for 5 minutes.

• Final Preparation:

  • Collect the supernatant and filter it through a 0.22 µm syringe filter.

  • Transfer the filtered extract into an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Instrumentation and Conditions

The analysis is performed on a UPLC system coupled to a triple quadrupole mass spectrometer.

Table 1: UPLC System Parameters

Parameter	Value
Column	C18 Column (e.g., 2.1 mm x 100 mm, 1.7 µm)[7]
Mobile Phase A	Water with 10 mM Ammonium Formate[8]
Mobile Phase B	Acetonitrile[8]
Flow Rate	0.25 - 0.5 mL/min[8][9]
Column Temperature	30 - 40 °C[8][10]
Injection Volume	5 - 20 µL[8][11]

| Gradient Elution | A typical gradient starts with a high percentage of aqueous phase, ramping up the organic phase to elute the OPEs, followed by a re-equilibration step.[7][10] |

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[4][10]
Ion Spray Voltage	5000 V[10]
Source Temperature	500 - 600 °C[10]
Scan Type	Multiple Reaction Monitoring (MRM)[4][10]

| Collision Gas | Argon |

Data and Method Validation

The method should be validated according to established guidelines (e.g., SANTE) to ensure its performance.[4][8] Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability).

Quantitative Data

The following tables summarize typical MRM transitions for common OPEs and the expected performance of the method.

Table 3: MRM Transitions for Selected Organophosphate Esters

Compound	Abbreviation	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
Tris(2-chloroethyl) phosphate (B84403)	TCEP	321.0	257.0	181.1
Tris(2-chloroisopropyl) phosphate	TCIPP	327.0	277.1	241.1
Tri-n-butyl phosphate	TnBP	267.2	155.1	99.1
Triphenyl phosphate	TPhP	327.1	152.1	77.1

| 2-Ethylhexyl diphenyl phosphate | EHDPP | 363.2 | 327.1 | 152.1 |

Note: Ion transitions and collision energies should be optimized for the specific instrument used.

Table 4: Method Validation Performance Data Summary

Compound	Linearity (R²)	LOQ (ng/g or mg/kg)	Recovery (%)	Precision (RSD %)
Various OPEs	>0.99[4][10]	0.0005 - 0.005 mg/kg[4]	71.9 - 110.5[4]	< 15[4]

| Specific OPEs | >0.99[10] | 0.015 - 1.33 ng/g[10] | 71.6 - 114[10] | 0.8 - 11.2[10] |

Note: Performance characteristics are matrix-dependent and should be validated for each food type.

Visualized Workflows

The following diagrams illustrate the logical flow of the analytical protocol.

Caption: Overall workflow from sample preparation to data analysis.

Caption: Logical relationship of the analytical method's key stages.

Conclusion

The described UPLC-MS/MS method provides a reliable and sensitive tool for the routine monitoring of organophosphate esters in a variety of food samples. The modified QuEChERS protocol ensures effective extraction and cleanup, minimizing matrix effects and leading to accurate quantification.[4] This application note serves as a comprehensive guide for laboratories aiming to implement OPE analysis for food safety and human exposure assessment.

References

• 1. Analysis and Occurrence of Organophosphate Esters in Meats and Fish Consumed in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Scientists identify food packaging as organophosphate ester source | Food Packaging Forum [foodpackagingforum.org]
• 3. Organophosphate Esters (OPEs) | Environmental Exposomics Laboratory [exposomics.duke.edu]
• 4. mdpi.com [mdpi.com]
• 5. Development and validation of a liquid chromatography-tandem mass spectrometry method for comprehensive detection of organophosphate esters and their degradation products in sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dtsc.ca.gov [dtsc.ca.gov]
• 7. scielo.br [scielo.br]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Organophosphorus Esters in Fall Protection Equipment by Accelerated Solvent Extraction and Solid-Phase Extraction Coupled with LC-MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of Organophosphate Ester Metabolites in Seafood Species by QuEChERS-SPE Followed by LC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ion Suppression in Monobutyl Phosphate LC-MS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address ion suppression issues encountered during the LC-MS analysis of monobutyl phosphate (B84403).

Troubleshooting Guides

Problem: Low or no signal for monobutyl phosphate, even with a standard solution.

Possible Cause: Severe ion suppression from the sample matrix, mobile phase components, or interaction with the LC system.

Solutions:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[1][2]

  • Solid-Phase Extraction (SPE): Polymeric sorbents are often effective for extracting polar compounds like monobutyl phosphate. Mixed-mode SPE, combining reversed-phase and ion-exchange mechanisms, can be particularly efficient at removing phospholipids, a major source of ion suppression in biological samples.[3][4]

  • Liquid-Liquid Extraction (LLE): While generally providing cleaner extracts than protein precipitation, LLE can be challenging for highly polar compounds like monobutyl phosphate.[1]

  • Protein Precipitation (PPT): A simpler method, but often leaves a significant amount of matrix components in the extract, which can lead to ion suppression.[2] If used, dilution of the supernatant post-precipitation is recommended.[2]

• Chromatographic Optimization:

  • Mobile Phase Modification: The choice of mobile phase additives can significantly impact ionization efficiency. For polar anionic compounds like monobutyl phosphate, a mobile phase containing a volatile buffer such as ammonium (B1175870) formate (B1220265) with formic acid is often a good starting point.[5][6][7] Experiment with the concentration of the additive, as higher concentrations do not always lead to better signal.

  • Use of Metal-Free Columns: Phosphorylated compounds can chelate with metal ions in standard stainless steel columns and fittings, leading to poor peak shape, signal loss, and ion suppression.[8][9] Using a PEEK or other metal-free column can significantly improve the analysis of such compounds.[9]

• Mass Spectrometer Source Optimization:

  • Adjust source parameters such as capillary voltage, gas flow, and temperature to maximize the signal for monobutyl phosphate while minimizing the influence of co-eluting matrix components.

Problem: Inconsistent and irreproducible results for monobutyl phosphate between injections.

Possible Cause: Variable matrix effects from sample to sample, or carryover from previous injections.

Solutions:

• Implement a Robust Sample Preparation Method: A consistent and effective sample cleanup method, such as SPE, will minimize variability in the matrix, leading to more reproducible results.[10]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for monobutyl phosphate is the ideal way to compensate for variable ion suppression. Since it has nearly identical physicochemical properties, it will be affected by the matrix in the same way as the analyte, allowing for accurate quantification.[10]

• Optimize the Wash Method: Ensure the autosampler needle and injection port are thoroughly washed between injections with a strong solvent to prevent carryover.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for monobutyl phosphate analysis?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of the target analyte, in this case, monobutyl phosphate, is reduced by the presence of co-eluting components from the sample matrix.[1][3] This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and reproducibility of the analysis. Monobutyl phosphate, being a polar and anionic compound, can be particularly susceptible to ion suppression, especially in complex biological matrices.

Q2: How can I detect if ion suppression is affecting my monobutyl phosphate analysis?

A2: A common method to detect ion suppression is the post-column infusion experiment . In this setup, a constant flow of a monobutyl phosphate standard solution is introduced into the LC eluent after the analytical column and before the mass spectrometer's ion source. A blank matrix sample is then injected. Any dip in the constant signal of the infused standard indicates a region of ion suppression.[11][12]

Q3: What are the most common sources of ion suppression in biological samples?

A3: In biological matrices like plasma or urine, the most common sources of ion suppression are phospholipids, salts, and endogenous metabolites.[13] Phospholipids are particularly problematic as they are abundant and can co-elute with a wide range of analytes.

Q4: Can my HPLC system itself contribute to signal suppression for monobutyl phosphate?

A4: Yes. As mentioned earlier, standard stainless steel components in HPLC systems can be a source of problems for phosphorylated compounds. The phosphate group can interact with metal ions, leading to adsorption, poor peak shape, and signal loss, which can be mistaken for or exacerbate ion suppression.[8][9] The use of metal-free fluidic paths is recommended.[9]

Q5: What are the ideal mobile phase additives for monobutyl phosphate analysis?

A5: For polar anionic compounds, mobile phases containing volatile buffers are preferred for LC-MS compatibility. A combination of ammonium formate and formic acid in water and acetonitrile (B52724) is a good starting point. The formate helps to control the pH and provides a counter-ion for the negatively charged phosphate group, while formic acid aids in protonation for positive ion mode or provides a consistent acidic environment for negative ion mode. The optimal concentration of these additives should be determined empirically.[5][6][7]

Data Presentation

Table 1: Effect of Sample Preparation Method on Ion Suppression of Monobutyl Phosphate in Plasma (Illustrative Data)

Sample Preparation Method	Analyte Peak Area (Arbitrary Units)	Ion Suppression (%)
Protein Precipitation	50,000	75%
Liquid-Liquid Extraction	120,000	40%
Mixed-Mode SPE	180,000	10%

This table provides representative data to illustrate the potential impact of different sample preparation techniques on reducing ion suppression. Actual results may vary.

Table 2: Influence of Mobile Phase Additive on Monobutyl Phosphate Signal Intensity (Illustrative Data)

Mobile Phase Additive	Analyte Signal-to-Noise Ratio
0.1% Formic Acid	50
10 mM Ammonium Acetate	80
10 mM Ammonium Formate + 0.1% Formic Acid	150

This table illustrates the typical effect of different mobile phase additives on the signal intensity of a polar analyte. The combination of a volatile salt and an acid often provides the best results.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify regions in the chromatogram where ion suppression occurs.

Materials:

• LC-MS system

• Syringe pump

• Tee-union

• Standard solution of monobutyl phosphate (e.g., 1 µg/mL in mobile phase)

• Blank matrix extract (e.g., plasma extract prepared by the method in use)

• Mobile phase

Procedure:

• Set up the LC-MS system with the analytical column and mobile phase used for the monobutyl phosphate analysis.

• Connect the outlet of the analytical column to one port of a tee-union.

• Connect the syringe pump containing the monobutyl phosphate standard solution to the second port of the tee-union.

• Connect the third port of the tee-union to the mass spectrometer's ion source.

• Begin the LC gradient and, after a brief equilibration, start the syringe pump to deliver a constant, low flow rate of the monobutyl phosphate standard (e.g., 10 µL/min).

• Monitor the signal of the monobutyl phosphate parent ion in the mass spectrometer. A stable baseline should be observed.

• Inject the blank matrix extract.

• Monitor the monobutyl phosphate signal throughout the chromatographic run. Any significant drop in the baseline indicates a region of ion suppression.

Protocol 2: Solid-Phase Extraction (SPE) for Monobutyl Phosphate from Plasma

Objective: To remove matrix interferences from plasma samples and reduce ion suppression.

Materials:

• Mixed-mode solid-phase extraction cartridges (e.g., polymeric reversed-phase with strong anion exchange)

• Plasma sample

• Phosphoric acid

• Methanol (B129727)

• Acetonitrile

• Elution solvent (e.g., 5% ammonium hydroxide (B78521) in acetonitrile)

• SPE manifold

Procedure:

• Sample Pre-treatment: Acidify the plasma sample with a small amount of phosphoric acid to disrupt protein binding.[14] Centrifuge to pellet precipitated proteins.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of acidified water (matching the pH of the pre-treated sample).

• Loading: Load the supernatant from the pre-treated plasma sample onto the cartridge at a slow, steady flow rate.

• Washing:

  • Wash with 1 mL of acidified water to remove salts and other polar interferences.

  • Wash with 1 mL of methanol to remove non-polar interferences like phospholipids.

• Elution: Elute the monobutyl phosphate with 1 mL of the elution solvent.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

Mandatory Visualization

Caption: Troubleshooting workflow for ion suppression in monobutyl phosphate analysis.

Caption: Mechanism of ion suppression in the ESI source.

References

• 1. medium.com [medium.com]
• 2. lcms.cz [lcms.cz]
• 3. sketchviz.com [sketchviz.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
• 8. hplc.eu [hplc.eu]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Selective removal of phosphate for analysis of organic acids in complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. agilent.com [agilent.com]
• 14. SP Tip: Bioanalytical Samples Pre-treatment | Phenomenex [discover.phenomenex.com]

Technical Support Center: Optimizing Monobutyl Phosphate Analysis in HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the peak shape of monobutyl phosphate (B84403) (MBP) during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor peak shape (e.g., tailing, broadening) for monobutyl phosphate in HPLC?

Poor peak shape for monobutyl phosphate is primarily attributed to two types of interactions within the HPLC system:

• Interaction with Metal Surfaces: The phosphate group in monobutyl phosphate can chelate with metal ions, particularly iron and chromium, present in the stainless steel components of the HPLC system, such as tubing, frits, and the column hardware. This interaction can lead to significant peak tailing and even complete loss of the analyte signal.[1][2][3][4]

• Silanophilic Interactions: On silica-based reversed-phase columns, residual silanol (B1196071) groups on the silica (B1680970) surface can interact with the polar phosphate group of MBP. This secondary interaction mechanism also contributes to peak tailing.[5][6]

Q2: How does the mobile phase pH affect the peak shape of monobutyl phosphate?

The pH of the mobile phase is a critical parameter for controlling the retention and peak shape of ionizable compounds like monobutyl phosphate.[7][8] For acidic analytes such as MBP, using a low pH mobile phase (typically pH 2-4) is recommended.[7] This suppresses the ionization of the phosphate group, reducing its interaction with residual silanols on the column and improving peak symmetry.[9]

Q3: What are the recommended column choices for analyzing monobutyl phosphate?

The choice of column can significantly impact the peak shape of monobutyl phosphate. Consider the following options:

• High-Purity Silica Columns: Modern, high-purity silica columns with low silanol activity are a good starting point.[10]

• End-capped Columns: Columns that are thoroughly end-capped will have fewer free silanol groups, minimizing secondary interactions.

• Polar-Embedded Columns: These columns have a polar group embedded in the stationary phase, which can help to shield the analyte from interacting with residual silanols.[10]

• PEEK or PEEK-lined Columns: Polyether ether ketone (PEEK) is a metal-free alternative to stainless steel for column hardware, which can eliminate metal-analyte interactions.[11]

• Metal-Free Coated Stainless Steel Columns: Some manufacturers offer columns with specially coated stainless steel hardware to prevent unwanted metal interactions.[12]

Q4: Can mobile phase additives improve the peak shape of monobutyl phosphate?

Yes, several types of mobile phase additives can be used to improve peak shape:

• Competing Bases: Additives like triethylamine (B128534) (TEA) can be added to the mobile phase to compete with the analyte for interaction with active silanol sites.[9]

• Ion-Pairing Agents: Reagents such as tetrahexylammonium (B1222370) bromide can be used in ion-pair chromatography to form a neutral complex with monobutyl phosphate, improving its retention and peak shape.[13][14]

• Volatile Acids: For LC-MS applications where non-volatile buffers like phosphate are undesirable, volatile acids like formic acid or acetic acid can be used to control the pH.[15][16]

Q5: Is system passivation necessary for analyzing monobutyl phosphate?

Yes, passivating the HPLC system is a highly effective strategy to mitigate the interaction between the phosphate analyte and the metal surfaces of the instrument.[11][17][18] Passivation creates a protective oxide layer on the stainless steel, reducing the availability of metal ions for chelation.[11] Regular passivation, especially when analyzing phosphate-containing compounds, can significantly improve peak shape and reproducibility.[11]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of monobutyl phosphate, focusing on improving peak shape.

Observed Problem	Potential Cause	Recommended Solution
Symmetrical but broad peaks	Low column efficiency	- Ensure the column is properly packed and not voided.- Optimize the mobile phase flow rate.
Extra-column volume	- Use tubing with a smaller internal diameter.- Minimize the length of tubing between the injector, column, and detector.[10]
Peak tailing	Interaction with metal surfaces	- Passivate the HPLC system.[11][17][18]- Use a PEEK or metal-free coated column.[11][12]
Silanophilic interactions	- Lower the mobile phase pH to 2-3.[7][9]- Use a highly end-capped or polar-embedded column.[10]- Add a competing base (e.g., triethylamine) to the mobile phase.[9]
Column overload	- Reduce the injection volume or sample concentration.[12]
Split peaks	Column void or contamination	- Reverse and flush the column (disconnect from the detector).- If the problem persists, replace the column.[19]
Sample solvent incompatible with mobile phase	- Dissolve the sample in the mobile phase or a weaker solvent.
Irreproducible retention times	Inadequate column equilibration	- Ensure sufficient equilibration time between injections, especially with gradient elution.[12]
Mobile phase pH instability	- Use a buffer and ensure its pH is within its effective buffering range (pKa ± 1).[16]
Leaks in the system	- Check all fittings for leaks.

Experimental Protocols

Protocol 1: HPLC System Passivation with Nitric Acid

This protocol is a common and effective method for passivating a stainless steel HPLC system.

Materials:

• 6M Nitric Acid (HNO₃)

• HPLC-grade water

• HPLC-grade methanol (B129727) or isopropanol (B130326)

• Union to connect tubing (in place of the column)

Procedure:

• System Preparation:

  • Disconnect the HPLC column and any guard column.

  • Connect the injector directly to the detector using a union.

• Initial Rinse:

  • Flush the entire system with HPLC-grade water for at least 30 minutes at a flow rate of 1 mL/min to remove any residual mobile phase.

• Passivation Step:

  • Introduce the 6M nitric acid solution into the system.

  • Flush the system with the nitric acid solution at a flow rate of 1 mL/min for 60 minutes.[17]

• Post-Passivation Rinse:

  • Replace the nitric acid solution with HPLC-grade water.

  • Rinse the system thoroughly with water for at least 60 minutes, or until the pH of the eluent at the detector outlet is neutral.

• Final Flush:

  • Flush the system with methanol or isopropanol for 30 minutes to remove the water.

  • The system is now passivated and ready for use.

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling nitric acid. Perform the passivation in a well-ventilated area.

Protocol 2: HPLC System Passivation with Phosphoric Acid

This is an alternative passivation method that can be particularly effective for phosphate analysis.

Materials:

• 0.5% (w/v) Phosphoric Acid (H₃PO₄) in 90:10 acetonitrile:water

• HPLC-grade water

• HPLC-grade methanol or isopropanol

• Union to connect tubing (in place of the column)

Procedure:

• System Preparation:

  • Disconnect the HPLC column and any guard column.

  • Connect the injector directly to the detector using a union.

• Initial Rinse:

  • Flush the entire system with HPLC-grade water for at least 30 minutes at a flow rate of 1 mL/min.

• Passivation Step:

  • Introduce the 0.5% phosphoric acid solution into the system.

  • Flush the system with the phosphoric acid solution at a low flow rate (e.g., 0.2-0.5 mL/min) overnight (approximately 16 hours) at room temperature.[18]

• Post-Passivation Rinse:

  • Replace the phosphoric acid solution with HPLC-grade water.

  • Rinse the system thoroughly with water for at least 60 minutes.

• Final Flush:

  • Flush the system with methanol or isopropanol for 30 minutes.

  • The system is now passivated.

Visualizations

Caption: Troubleshooting workflow for addressing peak tailing of monobutyl phosphate.

Caption: Step-by-step experimental workflow for HPLC system passivation.

References

• 1. A severe peak tailing of phosphate compounds caused by interaction with stainless steel used for liquid chromatography and electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Suppression of peak tailing of phosphate prodrugs in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromtech.com [chromtech.com]
• 7. agilent.com [agilent.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 10. HPLC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Successful passivation of an HPLC system | Analytics-Shop [analytics-shop.com]
• 12. mtc-usa.com [mtc-usa.com]
• 13. akjournals.com [akjournals.com]
• 14. akjournals.com [akjournals.com]
• 15. ucl.ac.uk [ucl.ac.uk]
• 16. hplc.eu [hplc.eu]
• 17. welch-us.com [welch-us.com]
• 18. lctsbible.com [lctsbible.com]
• 19. lcms.cz [lcms.cz]

Technical Support Center: Quantification of Monobutyl Phosphate

Welcome to the technical support center for the quantification of Monobutyl Phosphate (B84403) (MBP). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to matrix effects encountered during the analysis of MBP by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Monobutyl Phosphate (MBP) quantification?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Monobutyl Phosphate (MBP), by co-eluting, undetected components in the sample matrix.[1] These effects can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), compromising the accuracy, precision, and sensitivity of the analysis.[1] In LC-MS analysis of biological samples, endogenous components like phospholipids, salts, and proteins are common sources of matrix effects.[1] For phosphorylated compounds like MBP, interactions with these matrix components can be significant, leading to unreliable quantitative results.

Q2: How can I determine if my MBP analysis is affected by matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Qualitative Assessment (Post-Column Infusion): This technique helps to identify regions in the chromatogram where ion suppression or enhancement occurs. A constant flow of a standard solution of MBP is introduced into the mass spectrometer after the analytical column. A blank, extracted sample matrix is then injected. Any deviation (dip or peak) in the stable baseline signal of MBP indicates the retention time of matrix components that cause ion suppression or enhancement.

• Quantitative Assessment (Post-Extraction Spike): This method quantifies the extent of matrix effects. It involves comparing the peak area of MBP in a standard solution prepared in a clean solvent to the peak area of MBP spiked into a blank matrix extract after the sample preparation process. The ratio of these peak areas, known as the matrix factor, provides a quantitative measure of ion suppression or enhancement.[1] A matrix factor of less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.[1]

Q3: My MBP signal is significantly suppressed. What are the primary strategies to mitigate this issue?

A3: Several strategies can be employed to overcome ion suppression in MBP analysis:

• Optimize Sample Preparation: The goal is to remove interfering matrix components before LC-MS analysis. Techniques like Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE) can be used. The choice of method will depend on the sample matrix and the physicochemical properties of MBP.

• Improve Chromatographic Separation: Modifying the LC method to chromatographically separate MBP from co-eluting matrix interferences is a crucial step. This can be achieved by adjusting the mobile phase composition, gradient profile, or by using a different type of analytical column.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby minimizing their impact on MBP ionization. However, this approach is only feasible if the concentration of MBP in the sample is high enough to remain above the lower limit of quantification (LLOQ) after dilution.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is a highly effective way to compensate for matrix effects. A SIL-IS, such as Monobutyl Phosphate-d9, is chemically identical to MBP but has a different mass.[2][3] It will be affected by matrix effects in the same way as the analyte, allowing for accurate correction of the signal and reliable quantification.[2][4]

Q4: Which ionization mode, positive or negative, is better for MBP analysis?

A4: For phosphorylated compounds like Monobutyl Phosphate, negative ion mode electrospray ionization (ESI) is generally preferred. This is because the phosphate group is acidic and readily loses a proton to form a negative ion ([M-H]⁻). This results in a more intense and stable signal compared to the positive ion mode.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Low or No MBP Signal	Ion suppression from matrix components.	1. Perform a post-column infusion experiment to confirm ion suppression. 2. Improve sample cleanup using SPE or LLE. 3. Optimize chromatographic separation to resolve MBP from interfering peaks. 4. Dilute the sample if the concentration is sufficient. 5. Ensure the mass spectrometer is tuned for negative ion mode and the correct m/z transition for MBP is being monitored.
Poor Peak Shape (Tailing or Fronting)	Co-eluting interferences. Interaction with active sites in the LC system.	1. Optimize the mobile phase pH and organic content. 2. Use a column with a different stationary phase. 3. Employ a guard column to protect the analytical column. 4. Consider using a metal-free or bio-inert LC system to minimize interactions with phosphate groups.
High Variability in Results (Poor Precision)	Inconsistent matrix effects between samples. Inefficient or variable sample preparation.	1. Incorporate a stable isotope-labeled internal standard (e.g., Monobutyl Phosphate-d9) into the workflow.[2][3][4] 2. Validate the sample preparation method to ensure consistent recovery. 3. Use a matrix-matched calibration curve.
Low Recovery of MBP	Inefficient extraction during sample preparation.	1. Optimize the sample preparation method (e.g., change the SPE sorbent, extraction solvent in LLE, or precipitation solvent in PPT). 2. Adjust the pH of the sample to ensure MBP is in a neutral form for better retention on reversed-phase SPE sorbents.

Data on Matrix Effects and Recovery

The following tables summarize typical recovery and matrix effect data for Monobutyl Phosphate from different sample preparation methods in common biological matrices.

Table 1: Comparison of Recovery for Monobutyl Phosphate with Different Sample Preparation Methods

Sample Preparation Method	Biological Matrix	Typical Recovery (%)	Reference
Protein Precipitation (PPT) with Acetonitrile (B52724)	Human Plasma	75-90%	Assumed based on general knowledge
Liquid-Liquid Extraction (LLE) with Ethyl Acetate	Human Urine	80-95%	Assumed based on general knowledge
Solid-Phase Extraction (SPE) - Mixed-Mode Anion Exchange	Human Plasma	>90%	[5]
Solid-Phase Extraction (SPE) - Reversed Phase C18	Human Urine	85-100%	[6]

Table 2: Comparison of Matrix Effects for Monobutyl Phosphate in Different Biological Matrices

Biological Matrix	Sample Preparation Method	Matrix Effect (%)	Reference
Human Plasma	Protein Precipitation (PPT)	60-80% (Ion Suppression)	Assumed based on general knowledge
Human Urine	Liquid-Liquid Extraction (LLE)	85-105%	Assumed based on general knowledge
Human Plasma	Solid-Phase Extraction (SPE)	>90%	[5]
Human Urine	Solid-Phase Extraction (SPE)	>95%	[6]

Note: Matrix effect is calculated as (Peak area in matrix / Peak area in neat solution) x 100%. A value <100% indicates ion suppression, and >100% indicates ion enhancement.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using Post-Column Infusion

This protocol provides a qualitative assessment of ion suppression or enhancement zones in a chromatographic run.

• Prepare a standard solution of Monobutyl Phosphate (MBP) in the mobile phase at a concentration that gives a stable and mid-range signal on the mass spectrometer.

• Set up the LC-MS system with the analytical column in place.

• Use a T-junction to introduce the MBP standard solution into the mobile phase flow after the analytical column and before the mass spectrometer inlet.

• Infuse the MBP standard solution at a low, constant flow rate (e.g., 10 µL/min) to obtain a stable baseline signal.

• Inject a blank matrix extract (prepared using your standard sample preparation protocol) onto the LC system.

• Monitor the MBP signal during the chromatographic run. Any significant deviation from the stable baseline indicates a region of matrix effect.

Protocol 2: Quantitative Analysis of Monobutyl Phosphate in Human Plasma using Protein Precipitation and LC-MS/MS

This protocol describes a method for the quantification of MBP in human plasma.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of internal standard working solution (e.g., 1 µg/mL Monobutyl Phosphate-d9 in methanol).

  • Vortex for 10 seconds.

  • Add 300 µL of cold acetonitrile to precipitate the proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Parameters:

  • LC System: A standard HPLC or UHPLC system.

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A suitable gradient to achieve good separation (e.g., start with 5% B, ramp to 95% B, and re-equilibrate).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • MRM Transitions:

    • MBP: Precursor ion (m/z) -> Product ion (m/z) - To be determined empirically, typically monitoring the loss of the butyl group or phosphate-related fragments.

    • MBP-d9: Precursor ion (m/z) -> Product ion (m/z) - To be determined empirically.

  • Source Parameters: Optimize source temperature, gas flows, and voltages for maximum signal intensity.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. texilajournal.com [texilajournal.com]
• 5. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative determination of nine urinary metabolites of organophosphate flame retardants using solid phase extraction and ultra performance liquid chromatography coupled to tandem mass spectrometry (UPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

reducing background noise in Monobutyl Phosphate analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise during monobutyl phosphate (B84403) (MBP) analysis.

Troubleshooting Guides

High background noise can significantly impact the sensitivity and accuracy of monobutyl phosphate (MBP) analysis. This guide provides a systematic approach to identifying and mitigating common sources of noise in your LC-MS/MS workflow.

Issue 1: High Background Noise Across the Entire Chromatogram

Symptoms:

• Elevated baseline in the total ion chromatogram (TIC).

• Numerous non-specific peaks unrelated to the analyte.

• Reduced signal-to-noise ratio for the MBP peak.

Possible Causes & Solutions:

Cause	Solution
Contaminated Solvents/Reagents	Use high-purity, LC-MS grade solvents (e.g., water, methanol, acetonitrile) and additives (e.g., formic acid, ammonium (B1175870) formate).[1][2][3] Prepare fresh mobile phases daily and avoid "topping off" old solvents to prevent the concentration of contaminants.[1]
Contaminated Glassware/Plasticware	Use dedicated glassware for mobile phase preparation and sample handling.[4] Avoid washing with detergents, as they are a common source of background ions.[5] If washing is necessary, thoroughly rinse with high-purity solvent. Acid-washing with a hot 1:1 HCl solution followed by a thorough rinse with distilled water is recommended for glassware used in phosphate analysis.[5]
Leaching from Tubing and Fittings	Use PEEK or stainless steel tubing and fittings appropriate for your mobile phases. Check for and replace any old or degraded tubing. Ensure all fittings are properly tightened to avoid dead volumes where contaminants can accumulate.[6]
Contaminated LC-MS System	If the system has been idle or used for other analyses, it may be contaminated. Flush the entire system, including the autosampler, with a series of high-purity solvents (e.g., isopropanol, acetonitrile, water).[3]
Ion Source Contamination	The ion source is prone to contamination from non-volatile sample components and mobile phase additives.[3] Regularly clean the ion source components (e.g., capillary, cone, lens) according to the manufacturer's instructions.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high background noise.

Issue 2: Specific, Persistent Background Peaks

Symptoms:

• Consistent, identifiable peaks in blank injections.

• Interference with the m/z of MBP or its internal standard.

Possible Causes & Solutions:

Common Contaminant	Likely Source(s)	Mitigation Strategy
Plasticizers (e.g., Phthalates)	Plastic containers, tubing, pipette tips, solvent bottle caps.	Use glass or polypropylene (B1209903) containers. Minimize the use of plasticware.
Polymers (e.g., PEG, PPG)	Detergents, lubricants, personal care products.	Avoid using detergents to clean glassware. Ensure a clean laboratory environment.
Slip Agents (e.g., Erucamide)	Plastic bags, vials.	Use high-quality vials and sample containers.
Solvent Adducts	Mobile phase additives, salts.	Use volatile mobile phase modifiers like formic acid or ammonium acetate (B1210297) at the lowest effective concentration.[3]
Siloxanes	Pump oils, septa, grease.	Use oil-free pumps where possible. Use pre-pierced septa.

Common Background Ions in LC-MS:

m/z (Positive Ion Mode)	Identity	Possible Source
149.0233	Phthalate fragment	Plasticizers
Multiple peaks with 44 Da spacing	Polyethylene Glycol (PEG)	Detergents, cosmetics
Multiple peaks with 58 Da spacing	Polypropylene Glycol (PPG)	Lubricants, polymers
279.1596	Dibutyl phthalate	Plasticizer
391.2848	Di(2-ethylhexyl) phthalate	Plasticizer

m/z (Negative Ion Mode)	Identity	Possible Source
45.0022	Formate	Mobile phase additive
59.0138	Acetate	Mobile phase additive
97.9769	Dihydrogen phosphate	Endogenous/background
112.9856	Trifluoroacetate (TFA) anion	Mobile phase additive (avoid if possible)

Frequently Asked Questions (FAQs)

Q1: What is the best ionization mode for monobutyl phosphate analysis?

A1: Negative ion electrospray ionization (ESI-) is generally preferred for the analysis of monobutyl phosphate and other organophosphate metabolites.[7] This is because the phosphate group is readily deprotonated, leading to the formation of abundant [M-H]⁻ ions, which provides high sensitivity.[7][8]

Q2: How can I reduce matrix effects when analyzing MBP in complex samples like urine or plasma?

A2: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in complex samples.[1] To mitigate these effects:

• Effective Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[9][10] For urine samples, a liquid-liquid extraction with diethyl ether and ethyl acetate has been shown to be effective.[9]

• Chromatographic Separation: Optimize your LC method to ensure that MBP elutes in a region with minimal co-eluting matrix components.[1]

• Isotope Dilution: Use a stable isotope-labeled internal standard (e.g., ¹³C₄-MBP) to compensate for matrix effects and improve quantitative accuracy.

Q3: What are the recommended sample preparation protocols for MBP in biological fluids?

A3: The choice of sample preparation protocol depends on the sample matrix and the required sensitivity.

Experimental Protocol: Liquid-Liquid Extraction (LLE) for Urine Samples

This protocol is adapted from methodologies for the extraction of dialkyl phosphates from urine.[9]

• Sample Thawing and Centrifugation: Thaw frozen urine samples at room temperature. Centrifuge at 4000 rpm for 10 minutes to pellet any precipitate.

• Aliquoting: Transfer 1 mL of the supernatant to a clean glass tube.

• Internal Standard Spiking: Add the internal standard solution and vortex for 10 seconds.

• Extraction: Add 2 mL of a diethyl ether/ethyl acetate (1:1, v/v) mixture. Add MgSO₄ and NaCl to facilitate phase separation. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Supernatant Transfer: Transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 200 µL) of the initial mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Logical Relationship for Sample Preparation Choice:

Caption: Decision tree for selecting a sample preparation method.

Q4: What are typical LC-MS/MS parameters for MBP analysis?

A4: While optimal parameters should be determined empirically on your specific instrument, the following provides a good starting point.

LC Parameters:

Parameter	Typical Value
Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol
Gradient	Start with a low percentage of B, ramp up to elute MBP, then a high percentage wash.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 20 µL

MS/MS Parameters (Negative Ion Mode):

Parameter	Typical Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	2.5 - 3.5 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Desolvation Gas Flow	600 - 800 L/hr
MRM Transitions for MBP (m/z)	Precursor Ion: 153.0 -> Product Ions: 79.0, 97.0

Note: The specific m/z values for product ions should be optimized by infusing a standard solution of monobutyl phosphate.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. zefsci.com [zefsci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. msvision.com [msvision.com]
• 6. chromforum.org [chromforum.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scribd.com [scribd.com]
• 9. Development of a novel methodology for determination of dialkyl phosphates in human urine using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A method for the analysis of 121 multi-class environmental chemicals in urine by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing ESI Conditions for Monobutyl Phosphate-d9

Welcome to the technical support center for the analysis of Monobutyl Phosphate-d9 (MBP-d9). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their electrospray ionization (ESI) mass spectrometry conditions for this analyte.

Frequently Asked Questions (FAQs)

Q1: What is the recommended ionization mode for Monobutyl Phosphate-d9 analysis?

A1: For Monobutyl Phosphate-d9, negative ion mode ESI is generally recommended. This is because the phosphate (B84403) group readily loses a proton to form an abundant deprotonated molecule, [M-H]⁻.[1][2] While positive ion mode can be used, it may result in the formation of adducts with cations like sodium ([M+Na]⁺) or potassium ([M+K]⁺), which can complicate data interpretation and reduce the signal intensity of the target ion.

Q2: What are typical starting ESI source parameters for Monobutyl Phosphate-d9?

A2: While optimal parameters are instrument-dependent, a good starting point for optimizing your ESI source for Monobutyl Phosphate-d9 in negative ion mode is provided in the table below. It is crucial to perform a systematic optimization for your specific instrument and mobile phase conditions.

Table 1: Recommended Starting ESI Source Parameters (Negative Ion Mode)

Parameter	Recommended Range	Rationale
Capillary Voltage	-2.5 to -4.0 kV	Too low may lead to poor ionization efficiency; too high can cause ion fragmentation.
Nebulizer Gas Pressure	30 - 50 psi	Controls the formation of fine droplets for efficient desolvation.
Drying Gas Flow	8 - 12 L/min	Facilitates solvent evaporation from the ESI droplets.
Drying Gas Temperature	250 - 350 °C	Aids in desolvation; excessively high temperatures can lead to thermal degradation.
Sheath Gas Flow	8 - 12 L/min	Helps to focus the ESI plume and improve ion sampling.
Sheath Gas Temperature	200 - 300 °C	Assists in the desolvation process.

Q3: How does the mobile phase composition affect the ESI signal of Monobutyl Phosphate-d9?

A3: The mobile phase composition is critical for achieving efficient and stable ionization. For negative ion mode analysis of acidic compounds like Monobutyl Phosphate-d9, it is beneficial to use a mobile phase with a slightly basic pH to promote deprotonation. The use of volatile buffers is recommended to avoid source contamination.

• Solvents: Acetonitrile and methanol (B129727) are common organic solvents used in reversed-phase chromatography for ESI-MS.

• Additives: Adding a small amount of a volatile basic modifier, such as 0.1% ammonium (B1175870) hydroxide (B78521) or 5-10 mM ammonium acetate, can enhance the deprotonation of Monobutyl Phosphate-d9 and improve signal intensity and stability.

Q4: Should I be concerned about adduct formation for Monobutyl Phosphate-d9?

A4: Yes, in positive ion mode, adduct formation with sodium ([M+Na]⁺) and potassium ([M+K]⁺) is a common issue in ESI.[3] This can divide the signal between the protonated molecule ([M+H]⁺) and the adducted forms, potentially lowering the sensitivity for your primary ion of interest. To minimize sodium and potassium adducts, it is advisable to use high-purity LC-MS grade solvents and consumables. Using plastic vials and containers instead of glass can also reduce the leaching of metal ions. In negative ion mode, adduct formation is less common but can still occur with anions present in the mobile phase.

Troubleshooting Guide

This section addresses common issues encountered during the ESI-MS analysis of Monobutyl Phosphate-d9.

Issue 1: Low or No Signal Intensity

If you are experiencing a weak or absent signal for Monobutyl Phosphate-d9, consider the following troubleshooting steps.

Troubleshooting Workflow for Low Signal Intensity

Caption: A logical workflow for troubleshooting low signal intensity.

Detailed Steps:

• Confirm Ionization Mode: Ensure your mass spectrometer is operating in negative ion mode to detect the [M-H]⁻ ion.

• Optimize Capillary Voltage: Systematically vary the capillary voltage within the recommended range (-2.5 to -4.0 kV) to find the optimal setting for your instrument.

• Adjust Gas Parameters: Optimize the nebulizer and drying gas flow rates and temperatures to ensure efficient desolvation. Insufficient drying can lead to signal suppression.

• Evaluate Mobile Phase:

  • Ensure the mobile phase contains a suitable volatile basic additive (e.g., 0.1% ammonium hydroxide or 5-10 mM ammonium acetate) to promote deprotonation.

  • Verify that the solvents are fresh and of high purity (LC-MS grade).

• Review Sample Preparation:

  • Confirm the concentration of Monobutyl Phosphate-d9 in your sample is within the detection limits of the instrument.

  • Ensure the sample is fully dissolved in a solvent compatible with your mobile phase to prevent precipitation in the ESI source.

• Inspect Instrument Components:

  • Check for clogs in the sample needle, tubing, or ESI probe.

  • Clean the ESI source components (e.g., capillary, skimmer) as they can become contaminated over time, leading to signal suppression.

Issue 2: Unstable Signal or High Baseline Noise

An unstable signal or high background noise can compromise the quality of your data.

Troubleshooting Workflow for Unstable Signal

Caption: A systematic approach to diagnosing and resolving an unstable ESI signal.

Detailed Steps:

• Mobile Phase Preparation: Ensure that mobile phase additives are fully dissolved and the solution is homogenous. Inconsistent mobile phase composition can lead to signal fluctuations.

• Degassing: Properly degas your mobile phases to prevent air bubbles from entering the MS system, which can cause signal instability.

• ESI Source Stability:

  • Visually inspect the Taylor cone at the ESI tip. An unstable or sputtering spray can lead to a fluctuating signal. Adjust the nebulizer gas and capillary position to achieve a stable spray.

  • Ensure there are no leaks in the LC system or at the ESI probe connection.

• System Contamination: High baseline noise can be a result of contamination in the LC system, mobile phases, or the MS source. Flush the system with an appropriate cleaning solution and ensure all solvents and additives are of high purity.

Experimental Protocol: Flow Injection Analysis (FIA) for Parameter Optimization

Flow Injection Analysis (FIA) is a valuable technique for rapidly optimizing ESI source parameters without the need for a chromatographic column.

Objective: To determine the optimal ESI source parameters for Monobutyl Phosphate-d9.

Materials:

• Monobutyl Phosphate-d9 standard solution (e.g., 1 µg/mL in 50:50 acetonitrile:water)

• LC-MS grade acetonitrile

• LC-MS grade water

• Volatile mobile phase additive (e.g., ammonium hydroxide or ammonium acetate)

• HPLC pump

• Mass spectrometer with an ESI source

Methodology:

• System Setup:

  • Remove the LC column and connect the injector directly to the ESI source using a short piece of PEEK tubing.

  • Prepare a mobile phase of 50:50 acetonitrile:water with a suitable additive (e.g., 0.1% ammonium hydroxide).

• Infusion:

  • Set the HPLC pump to a typical flow rate for your system (e.g., 0.2-0.5 mL/min).

  • Infuse the Monobutyl Phosphate-d9 standard solution directly into the mobile phase stream.

• Parameter Optimization:

  • Set the mass spectrometer to negative ion mode and monitor the [M-H]⁻ ion for Monobutyl Phosphate-d9 (m/z 162.1).

  • Systematically adjust one ESI source parameter at a time (e.g., capillary voltage, nebulizer gas, drying gas flow and temperature) while observing the signal intensity.

  • Record the signal intensity for each parameter setting to identify the optimal conditions that produce the highest and most stable signal.

FIA Workflow Diagram

Caption: A simplified workflow for Flow Injection Analysis (FIA).

References

• 1. Direct determination of dibutyl and monobutyl phosphate in a tributyl phosphate/nitric aqueous-phase system by electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

dealing with co-eluting interferences in Monobutyl Phosphate analysis

Welcome to the technical support center for Monobutyl Phosphate (B84403) (MBP) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the analytical workflow.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical challenges when measuring Monobutyl Phosphate (MBP)?

A1: The primary challenges in MBP analysis stem from its high polarity and non-volatile nature. These properties can lead to:

• Poor retention on reversed-phase HPLC columns: MBP, being very polar, may elute in the void volume of traditional C18 columns, leading to inadequate separation from other polar matrix components.

• Matrix effects in LC-MS/MS: Co-eluting endogenous substances, particularly phospholipids (B1166683) in plasma, can cause ion suppression or enhancement, leading to inaccurate quantification.[1][2]

• Low volatility for GC-MS: MBP is not directly amenable to GC-MS analysis and requires a derivatization step to increase its volatility and thermal stability.[3]

• Adsorption to metal surfaces: As a phosphorylated compound, MBP can interact with metal components of the HPLC system, such as the column hardware, leading to poor peak shape and sample loss.[4]

Q2: Which analytical technique is most suitable for MBP quantification?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is generally the preferred technique for the quantification of MBP in biological matrices. It offers high sensitivity and selectivity, and with the appropriate chromatographic conditions and sample preparation, it can effectively address the challenges associated with MBP's polarity. Gas chromatography-mass spectrometry (GC-MS) can also be used, but it requires a derivatization step.[3][5]

Q3: What type of internal standard is recommended for MBP analysis?

A3: A stable isotope-labeled internal standard (SIL-IS), such as deuterated Monobutyl Phosphate (d-MBP), is the gold standard for quantitative MBP analysis by LC-MS/MS.[6] A SIL-IS has nearly identical chemical and physical properties to the analyte and will co-elute, experiencing similar matrix effects and any variability in sample preparation, thus providing the most accurate correction and improving method precision.[6][7] The synthesis of deuterated MBP has been described, and custom synthesis may be an option if it is not commercially available.[5][8]

Q4: How can I improve the retention of MBP on my HPLC column?

A4: To improve the retention of the highly polar MBP on an HPLC column, consider the following strategies:

• Use a HILIC (Hydrophilic Interaction Liquid Chromatography) column: HILIC columns are specifically designed to retain and separate polar compounds.

• Employ a mixed-mode column: These columns offer a combination of retention mechanisms, such as reversed-phase and ion-exchange, which can enhance the retention of polar analytes like MBP.

• Use a porous graphitic carbon (PGC) column: PGC columns provide a unique stationary phase that can retain polar compounds.[9]

• Ion-pairing chromatography: While effective for retention, be aware that ion-pairing reagents can cause significant ion suppression in the MS source and may require dedicated columns.[10]

Q5: What are the best practices for storing biological samples for MBP analysis?

A5: Proper storage is crucial to prevent the degradation of MBP in biological samples. It is recommended to store plasma and urine samples at -20°C or, for long-term storage, at -80°C.[11] It is also important to minimize freeze-thaw cycles, as this can affect the stability of analytes in solution.[11][12][13] If possible, aliquot samples into smaller volumes before freezing to avoid repeated thawing of the entire sample.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broadening) in LC-MS/MS Analysis

Poor peak shape can compromise resolution and lead to inaccurate integration and quantification.

Symptom	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions between the phosphate group of MBP and active sites on the column packing material (e.g., residual silanols).[14]	- Use a column with high-purity silica (B1680970) and effective end-capping. - Adjust the mobile phase pH to suppress the ionization of silanol (B1196071) groups (e.g., lower pH). - Consider using a metal-free or PEEK-lined column to prevent interactions with metal hardware.[4]
Peak Tailing	Column overload, where too much sample is injected.	- Reduce the injection volume or dilute the sample.
Peak Fronting	The injection solvent is stronger than the mobile phase, causing the analyte to move through the top of the column too quickly.	- Ensure the injection solvent is of similar or weaker strength than the initial mobile phase conditions.
Broad Peaks	- Extra-column band broadening from excessive tubing length or large internal diameter. - A void at the head of the column.	- Use tubing with a small internal diameter and keep the length to a minimum. - Replace the column if a void is suspected.
Split Peaks	- Partially blocked column frit. - Incompatible injection solvent.	- Reverse and flush the column (if recommended by the manufacturer). - Ensure the injection solvent is miscible with the mobile phase.

Issue 2: Low Recovery of MBP During Sample Preparation

Low recovery can lead to poor sensitivity and inaccurate results. The choice of sample preparation technique is critical.

Sample Preparation Method	Potential Cause of Low Recovery	Recommended Solution
Solid-Phase Extraction (SPE)	- Inappropriate sorbent selection. - Incorrect pH of the sample or elution solvent. - Breakthrough of MBP during sample loading.	- For polar analytes like MBP, a mixed-mode or polymeric reversed-phase sorbent may be effective.[15] - Optimize the pH to ensure MBP is in a neutral or charged state for optimal retention and elution. - Ensure the sample loading flow rate is slow enough to allow for proper binding.
Liquid-Liquid Extraction (LLE)	- MBP is too polar to be efficiently extracted into a non-polar organic solvent.	- LLE is generally not the most effective method for highly polar compounds like MBP. If used, consider a more polar extraction solvent like ethyl acetate, but be aware of potential co-extraction of interferences.
Protein Precipitation (PPT)	- Co-precipitation of MBP with proteins.	- PPT is a simple but often "dirtier" sample preparation method. While fast, it may lead to significant matrix effects. To improve recovery, optimize the precipitation solvent and sample-to-solvent ratio.

Issue 3: Ion Suppression in LC-MS/MS Analysis

Ion suppression is a common matrix effect where co-eluting compounds reduce the ionization efficiency of the analyte, leading to a lower signal and inaccurate quantification.[1][16][17]

Symptom	Potential Cause	Recommended Solution
Low and inconsistent signal for MBP, especially in plasma samples.	Co-eluting endogenous compounds, such as phospholipids, competing with MBP for ionization in the MS source.[2]	- Improve Sample Cleanup: Utilize a more rigorous sample preparation method like SPE to remove interfering matrix components.[1] - Optimize Chromatography: Adjust the LC gradient to achieve better separation of MBP from the region where phospholipids typically elute. - Use a Stable Isotope-Labeled Internal Standard: A SIL-IS will co-elute with MBP and experience the same degree of ion suppression, allowing for accurate correction.[6]
Signal drops during a sequence of injections.	Buildup of matrix components on the column or in the MS source.	- Implement a column wash step at the end of each run or periodically within the sequence. - Clean the MS source according to the manufacturer's recommendations.
Erratic results for quality control samples.	Sample-to-sample variability in the matrix composition leading to different degrees of ion suppression.[6]	- Employ a robust sample preparation method like SPE. - Use a stable isotope-labeled internal standard to compensate for this variability.[6]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Monobutyl Phosphate Analysis

This table provides a qualitative comparison of common sample preparation techniques for the analysis of Monobutyl Phosphate from biological matrices. The effectiveness can vary based on the specific matrix and analytical method.

Technique	Principle	Pros	Cons	Expected Recovery for MBP	Matrix Effect Mitigation
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile (B52724), methanol) to precipitate proteins.	- Fast and simple. - Inexpensive.	- Non-selective, leading to "dirty" extracts and significant matrix effects.[18] - Risk of co-precipitation of the analyte.	Moderate to High	Poor
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	- Can provide cleaner extracts than PPT.	- Less effective for highly polar analytes like MBP. - Can be labor-intensive and use large volumes of organic solvents.	Low to Moderate	Moderate
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	- Provides clean extracts with good recovery and minimal matrix effects.[15][19] - Can be automated.	- Method development can be more complex. - Higher cost per sample compared to PPT.	High	Good to Excellent

Experimental Protocols

Protocol 1: Recommended LC-MS/MS Method for Monobutyl Phosphate in Human Plasma

This protocol is a recommended starting point and should be optimized for your specific instrumentation and application.

1. Sample Preparation (Solid-Phase Extraction - Mixed-Mode Cation Exchange)

• Internal Standard Spiking: To 100 µL of plasma, add the deuterated Monobutyl Phosphate (d-MBP) internal standard.

• Protein Precipitation & Acidification: Add 300 µL of acetonitrile with 1% formic acid to precipitate proteins and adjust the pH. Vortex and centrifuge.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the SPE cartridge.

• Washing:

  • Wash 1: 1 mL of 0.1% formic acid in water.

  • Wash 2: 1 mL of methanol.

• Elution: Elute MBP and the internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

2. LC-MS/MS Parameters

• LC System: UPLC/HPLC system

• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 10 mM Ammonium formate (B1220265) in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0.0 min: 95% B

  • 5.0 min: 50% B

  • 5.1 min: 95% B

  • 7.0 min: 95% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode.

• MRM Transitions (Hypothetical - requires optimization):

  • MBP: Precursor ion [M-H]⁻ 153.0 > Product ion 79.0 (PO₃⁻)

  • d-MBP: Precursor ion [M-H]⁻ (e.g., 162.0 for d9-MBP) > Product ion 79.0 (PO₃⁻)

Protocol 2: GC-MS Derivatization Method for Monobutyl Phosphate

This protocol provides a general procedure for the silylation of MBP for GC-MS analysis.

1. Sample Extraction and Drying

• Extract MBP from the sample matrix using an appropriate method (e.g., SPE as described above).

• Evaporate the eluate to complete dryness under nitrogen. It is critical that no water is present as it will react with the derivatizing agent.

2. Derivatization

• To the dried extract, add 50 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[14]

• Add 50 µL of a suitable solvent (e.g., acetonitrile or pyridine).

• Cap the vial tightly and heat at 70°C for 30 minutes.

3. GC-MS Analysis

• Cool the sample to room temperature.

• Inject 1 µL of the derivatized sample into the GC-MS system.

• GC Column: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium.

• Temperature Program: Optimize the temperature ramp to ensure good separation of the derivatized MBP from other components.

• MS Detection: Use selected ion monitoring (SIM) for quantification, monitoring characteristic fragment ions of the silylated MBP derivative.

Visualizations

Caption: Recommended experimental workflow for the LC-MS/MS analysis of Monobutyl Phosphate.

Caption: A logical workflow for troubleshooting common issues in Monobutyl Phosphate analysis.

References

• 1. longdom.org [longdom.org]
• 2. Untargeted Plasma Metabolomics Identifies Endogenous Metabolite with Drug-like Properties in Chronic Animal Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. weber.hu [weber.hu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. US5302758A - Deuterated dibutyl and monobutyl phosphates - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. lcms.cz [lcms.cz]
• 10. Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. microchemlab.com [microchemlab.com]
• 13. researchgate.net [researchgate.net]
• 14. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. lcms.cz [lcms.cz]
• 16. [PDF] Ion suppression in LC-MS-MS: A case study | Semantic Scholar [semanticscholar.org]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. A multi-analyte LC-MS/MS method for the determination of 57 pharmaceuticals and illicit drugs in plasma, and its application to poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]

Monobutyl Phosphate-d9 stability in acidic conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Monobutyl Phosphate-d9 in acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Monobutyl Phosphate-d9 in acidic conditions?

A1: The primary degradation pathway for Monobutyl Phosphate-d9 in acidic conditions is acid-catalyzed hydrolysis. This reaction involves the cleavage of the phosphate (B84403) ester bond, resulting in the formation of phosphoric acid-d9 and butanol. The reaction is typically initiated by the protonation of the phosphate oxygen, making the phosphorus atom more susceptible to nucleophilic attack by water.

Q2: How does pH affect the stability of Monobutyl Phosphate-d9?

A2: The stability of Monobutyl Phosphate-d9 is significantly influenced by pH. In acidic conditions, the rate of hydrolysis generally increases as the pH decreases (i.e., as the concentration of hydronium ions increases). This is because the acid acts as a catalyst for the hydrolysis reaction.

Q3: What are the expected degradation products of Monobutyl Phosphate-d9 in an acidic solution?

A3: The expected degradation products are phosphoric acid-d9 and butanol.

Q4: What analytical techniques are suitable for monitoring the stability of Monobutyl Phosphate-d9 and its degradation products?

A4: Several analytical techniques can be employed, including:

• High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection is a common method for separating and quantifying Monobutyl Phosphate-d9 and its degradation products. A stability-indicating method should be developed and validated to ensure that the analyte peak is well-resolved from any degradants.[1][2]

• Ion Chromatography can be effective for the analysis of the charged species, particularly for quantifying the formation of phosphate ions.

• Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, potentially after derivatization of the non-volatile phosphate compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (³¹P and ¹H) can be a powerful tool for structural elucidation of degradation products and for quantitative analysis.

Q5: What are the recommended storage conditions for Monobutyl Phosphate-d9 to ensure its stability?

A5: To minimize degradation, Monobutyl Phosphate-d9 should be stored in a well-sealed container in a cool, dry place, protected from light. For long-term storage, refrigeration (2-8 °C) is often recommended. It is crucial to avoid contact with strong acids and oxidizing agents.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid loss of Monobutyl Phosphate-d9 in solution	The solution pH is too low (highly acidic).	Buffer the solution to a higher pH if the experimental conditions allow. If a low pH is required, conduct the experiment at a lower temperature to slow the degradation rate and use the sample for analysis as quickly as possible after preparation.
The storage temperature of the solution is too high.	Store stock solutions and samples at a lower temperature (e.g., 2-8 °C or frozen) and protect them from light.
Presence of catalytic impurities (e.g., metal ions).	Use high-purity solvents and reagents. Consider the use of a chelating agent if metal ion contamination is suspected.
Poor peak shape or resolution in HPLC analysis	Co-elution of degradation products with the parent compound.	Optimize the HPLC method (e.g., change the mobile phase composition, gradient profile, column type, or pH of the mobile phase) to develop a stability-indicating method.
Interaction of the phosphate group with the column stationary phase.	Use a column specifically designed for polar analytes or add a competing agent to the mobile phase. Adjusting the mobile phase pH can also help to control the ionization of the analyte and improve peak shape.
Inconsistent analytical results	Ongoing degradation of the sample during the analytical run.	Use an autosampler with temperature control to keep the samples cool during the analysis. Prepare samples immediately before analysis whenever possible.
Incomplete extraction or derivatization of the analyte or degradants.	Optimize the sample preparation procedure to ensure complete and reproducible recovery.

Data Presentation

The following table provides representative data on the stability of Monobutyl Phosphate under acidic conditions. Please note that this data is illustrative and the stability of Monobutyl Phosphate-d9 should be experimentally determined for your specific conditions.

Table 1: Illustrative Stability of Monobutyl Phosphate in Acidic Conditions at 40°C

pH	Time (hours)	Monobutyl Phosphate Remaining (%)
1.0	0	100
24	85
48	72
72	60
3.0	0	100
24	98
48	95
72	92
5.0	0	100
24	>99
48	>99
72	>99

Experimental Protocols

Forced Degradation Study (Acid Hydrolysis) of Monobutyl Phosphate-d9

This protocol is a general guideline and should be adapted based on the specific objectives of the study. The goal of a forced degradation study is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[3][4]

1. Objective: To evaluate the stability of Monobutyl Phosphate-d9 under acidic conditions and to identify potential degradation products.

2. Materials:

• Monobutyl Phosphate-d9

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (B78521) (NaOH), analytical grade (for neutralization)

• High-purity water (Milli-Q or equivalent)

• Volumetric flasks and pipettes

• pH meter

• HPLC system with a suitable detector (e.g., UV or MS)

• A suitable HPLC column (e.g., C18)

• Mobile phase (e.g., a mixture of acetonitrile (B52724) and a phosphate buffer)

3. Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Monobutyl Phosphate-d9 and dissolve it in high-purity water to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Acid Stress Conditions:

  • Prepare solutions of different acid concentrations (e.g., 0.1 M HCl, 1 M HCl).

  • In separate volumetric flasks, add a known volume of the Monobutyl Phosphate-d9 stock solution and dilute with the respective acid solutions to achieve the desired final concentration of the API.

  • Prepare a control sample by diluting the stock solution with high-purity water.

• Incubation:

  • Incubate the acidic and control samples at a controlled temperature (e.g., 40°C, 60°C, or 80°C).

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Sample Analysis:

  • Immediately after withdrawal, neutralize the acidic samples with an appropriate amount of NaOH solution to stop the degradation reaction.

  • Dilute the samples to a suitable concentration for HPLC analysis.

  • Analyze the samples by a validated stability-indicating HPLC method.

• Data Analysis:

  • Calculate the percentage of Monobutyl Phosphate-d9 remaining at each time point relative to the initial concentration (time 0).

  • Identify and quantify any degradation products formed.

Mandatory Visualizations

Caption: Acid-catalyzed hydrolysis of Monobutyl Phosphate-d9.

Caption: Workflow for a forced degradation study.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Monobutyl Phosphate (MBP) Sample Integrity

Welcome to the technical support center for researchers, scientists, and drug development professionals working with monobutyl phosphate (B84403) (MBP). This resource provides essential guidance on preventing the degradation of MBP during sample storage to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is monobutyl phosphate (MBP) and why is its stability a concern?

A1: Monobutyl phosphate is an organophosphate compound. Its stability is a critical concern in research and development as it can degrade during sample storage, leading to inaccurate measurements. The primary degradation pathway for MBP is hydrolysis, where the ester bond is broken, yielding butanol and phosphoric acid. The rate of this degradation is influenced by factors such as temperature and pH.

Q2: What are the primary factors that can cause MBP degradation in my samples?

A2: The main factors contributing to MBP degradation during storage are:

• Temperature: Higher temperatures accelerate the rate of hydrolysis.

• pH: MBP is susceptible to both acid- and base-catalyzed hydrolysis. Extreme pH values can significantly increase the degradation rate.

• Enzymatic Activity: In biological samples, enzymes such as phosphatases can actively break down MBP.

• Adsorption: MBP can adsorb to the surface of certain container materials, particularly glass, leading to lower measured concentrations.

Q3: What are the general recommended storage conditions for samples containing MBP?

A3: For optimal stability, it is recommended to store samples at or below 4°C. For long-term storage, freezing the sample at -20°C or lower is advisable. Samples should be stored in polypropylene (B1209903) (PP) or high-density polyethylene (B3416737) (HDPE) containers to minimize adsorption.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and analysis of MBP.

Issue	Potential Cause	Recommended Solution
Low or no detection of MBP in stored samples.	Degradation due to improper storage temperature.	Store samples at ≤ 4°C for short-term storage and frozen (≤ -20°C) for long-term storage. Minimize freeze-thaw cycles.
Degradation due to improper pH.	For aqueous samples, adjust the pH to a slightly acidic to neutral range (pH 4-7) if it does not interfere with downstream analysis.
Adsorption to container walls.	Use polypropylene (PP) or high-density polyethylene (HDPE) containers. Avoid using glass containers for storage.
Inconsistent or variable MBP concentrations between replicate samples.	Inconsistent storage conditions.	Ensure all samples are stored under identical conditions (temperature, container type, storage duration).
Presence of enzymatic activity in biological samples.	For biological matrices like plasma or urine, consider adding a phosphatase inhibitor if compatible with your analytical method. Samples should be processed and stored at low temperatures as quickly as possible after collection.
Precipitate formation upon thawing.	Co-precipitation of MBP with other sample components.	Thaw samples slowly and vortex thoroughly before analysis. If precipitation persists, centrifugation and analysis of the supernatant may be necessary, but this should be noted as it could lead to underestimation of the total MBP concentration.

Quantitative Stability Data

The stability of monobutyl phosphate is highly dependent on the storage conditions and the sample matrix. The following tables summarize the expected stability of MBP under various conditions.

Table 1: Stability of Monobutyl Phosphate in Aqueous Solution

Temperature	pH	Container Type	Recommended Maximum Storage Duration
2-8°C	4	Polypropylene	Up to 2 weeks
2-8°C	7	Polypropylene	Up to 1 week
-20°C	4-7	Polypropylene	Up to 6 months
Room Temperature (~25°C)	4-7	Polypropylene	< 24 hours

Table 2: Stability of Monobutyl Phosphate in Biological Matrices (Plasma, Urine)

Temperature	Matrix	Preservation Method	Recommended Maximum Storage Duration
2-8°C	Plasma/Urine	None	< 24 hours
-20°C	Plasma/Urine	None	Up to 1 month
-80°C	Plasma/Urine	None	Up to 1 year

Note: The stability data presented are estimates based on general principles of organophosphate stability. It is highly recommended to perform an in-house stability study for your specific sample matrix and storage conditions.

Experimental Protocols

Protocol 1: General Sample Collection and Handling for MBP Analysis

• Container Selection: Use certified clean polypropylene (PP) or high-density polyethylene (HDPE) tubes or vials. Avoid glass containers.

• Sample Collection:

  • Aqueous Samples: Collect the sample directly into the pre-labeled storage container.

  • Biological Fluids (Plasma, Urine): Collect the sample using standard phlebotomy or collection procedures. Process the sample (e.g., centrifuge to obtain plasma) as quickly as possible on ice or at 4°C.

• Immediate Storage: Place the collected samples on ice or in a refrigerator at 2-8°C immediately after collection.

• pH Adjustment (for aqueous samples, if necessary): If the sample is expected to be at an extreme pH, adjust to a range of 4-7 using a suitable buffer or acid/base, provided this does not interfere with the analytical method.

• Long-Term Storage: For storage longer than 24 hours, freeze samples at -20°C or -80°C.

• Thawing: When ready for analysis, thaw samples at room temperature or in a cool water bath. Vortex the samples thoroughly after thawing to ensure homogeneity.

Protocol 2: Analysis of Monobutyl Phosphate by Ion Chromatography (IC)

• Instrumentation: A Dionex or equivalent ion chromatograph equipped with a suppressed conductivity detector.

• Column: A Dionex IonPac AS11 or AS5A analytical column with a corresponding guard column is suitable for the separation of MBP.[1]

• Eluent: A gradient of sodium hydroxide (B78521) (NaOH) is typically used. The exact gradient conditions should be optimized for your specific system and to achieve separation from other anions.

• Sample Preparation:

  • Thaw samples as described in Protocol 1.

  • Centrifuge the samples to remove any particulate matter.

  • Dilute the sample with deionized water to a concentration within the calibration range of the instrument.

• Calibration: Prepare a series of calibration standards of MBP in deionized water. The concentration range should bracket the expected sample concentrations.

• Analysis: Inject the prepared samples and calibration standards into the IC system.

• Quantification: Identify and integrate the peak corresponding to MBP. Quantify the concentration using the calibration curve.

Visualizations

Caption: Degradation pathway of Monobutyl Phosphate.

Caption: Experimental workflow for MBP analysis.

Caption: Troubleshooting logic for MBP analysis.

References

• 1. tandfonline.com [tandfonline.com]

Navigating the Separation of Monobutyl Phosphate: A Technical Support Guide

Welcome to your comprehensive resource for selecting the optimal Liquid Chromatography (LC) column and troubleshooting your separation of monobutyl phosphate (B84403) (MBP). This guide is tailored for researchers, scientists, and drug development professionals, providing detailed methodologies and practical advice to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the most common challenge when separating monobutyl phosphate by LC?

A1: The primary challenge in separating monobutyl phosphate, a polar and anionic compound, is achieving adequate retention on traditional reversed-phase columns like C18. Its high polarity can lead to poor retention and co-elution with the solvent front. Additionally, peak shape can be problematic, often exhibiting tailing due to interactions with residual silanols on silica-based stationary phases.

Q2: Which types of LC columns are recommended for monobutyl phosphate separation?

A2: Three main types of columns are recommended for MBP separation:

• Reversed-Phase (RP) C18 Columns: While challenging, C18 columns can be used, often requiring specific mobile phase conditions such as the use of ion-pairing agents or highly aqueous mobile phases to improve retention.

• Hydrophilic Interaction Liquid Chromatography (HILIC) Columns: HILIC columns are specifically designed for the retention of polar compounds. They utilize a high organic mobile phase with a small amount of aqueous solvent, which promotes the partitioning of polar analytes like MBP into the water-enriched layer on the stationary phase surface.

• Mixed-Mode Columns: These columns offer a combination of retention mechanisms, such as reversed-phase and anion-exchange. This dual functionality is highly effective for retaining and separating anionic and polar compounds like MBP.

Q3: How can I improve the peak shape of my monobutyl phosphate peak?

A3: Poor peak shape, particularly tailing, is a common issue. Here are several strategies to improve it:

• Mobile Phase pH Adjustment: Ensure the mobile phase pH is appropriately controlled. For anionic compounds like MBP, operating at a pH that ensures consistent ionization can improve peak symmetry.

• Use of Buffers: Employing a buffer system (e.g., phosphate or acetate) helps maintain a stable pH throughout the analysis, leading to more consistent interactions with the stationary phase. For LC-MS applications, volatile buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) are essential.[1]

• Lower Silanol (B1196071) Activity Columns: Choose a column with low silanol activity or one that is end-capped to minimize secondary interactions that cause peak tailing.

• Sample Solvent: Dissolve your sample in the initial mobile phase composition to avoid peak distortion.

Q4: Can I use UV detection for monobutyl phosphate?

A4: Monobutyl phosphate lacks a strong chromophore, making direct UV detection challenging, especially at low concentrations. Alternative detection methods are often more suitable:

• Mass Spectrometry (MS): LC-MS is a highly sensitive and specific method for the analysis of MBP.

• Charged Aerosol Detection (CAD): CAD is a universal detector that can be used for non-volatile analytes like MBP and provides a response that is largely independent of the analyte's chemical properties.

• Refractive Index (RI) Detection: RI detection is another universal option, but it is generally less sensitive and not compatible with gradient elution.

Column Selection and Methodology

Choosing the right column is critical for a successful separation. The following sections provide an overview of the different column types and general experimental protocols.

Column Selection Workflow

The choice of an appropriate LC column for monobutyl phosphate separation depends on several factors, including the sample matrix, required sensitivity, and available detection methods. The following diagram illustrates a logical workflow for column selection.

Caption: A decision tree to guide the selection of an appropriate LC column for monobutyl phosphate separation.

Methodologies and Performance Data

Table 1: Recommended LC Columns for Monobutyl Phosphate Separation

Column Type	Stationary Phase Chemistry	Primary Retention Mechanism(s)	Key Advantages for MBP Separation
Reversed-Phase	Octadecyl (C18) bonded to silica (B1680970)	Hydrophobic interaction	Widely available, familiar technology. Can be effective with mobile phase modifiers.
HILIC	Unbonded silica or polar bonded phases (e.g., Amide, Zwitterionic)	Hydrophilic partitioning, hydrogen bonding, electrostatic interactions	Excellent retention for highly polar compounds.[2]
Mixed-Mode	C18 with embedded anion-exchange groups	Hydrophobic interaction and anion-exchange	Provides tunable selectivity and robust retention for anionic analytes.[3]

Table 2: Typical Starting Experimental Conditions

Parameter	Reversed-Phase (C18)	HILIC	Mixed-Mode (RP/AX)
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 5.0	10 mM Ammonium Acetate in 95:5 Acetonitrile:Water	20 mM Ammonium Acetate in Water, pH 6.0
Mobile Phase B	Acetonitrile	10 mM Ammonium Acetate in 50:50 Acetonitrile:Water	Acetonitrile
Gradient	0-20% B over 15 min	100-80% A over 15 min	5-50% B over 20 min
Flow Rate	0.5 mL/min	0.4 mL/min	0.5 mL/min
Column Temp.	30 °C	35 °C	30 °C
Detection	LC-MS (Negative Ion Mode) or CAD	LC-MS (Negative Ion Mode) or CAD	LC-MS (Negative Ion Mode) or CAD

Note: For methods not coupled with MS, non-volatile buffers like potassium phosphate can be used, which may improve peak shape. However, these are incompatible with MS detectors.[1]

Troubleshooting Guide

Even with a well-developed method, issues can arise. This section provides a systematic approach to troubleshooting common problems encountered during the analysis of monobutyl phosphate.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in the LC separation of monobutyl phosphate.

Caption: A step-by-step workflow for troubleshooting common HPLC issues during monobutyl phosphate analysis.

Table 3: Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions with silanols- Mobile phase pH near analyte pKa- Column overload	- Use an end-capped column or a column with low silanol activity.- Adjust mobile phase pH to be at least 1.5-2 units away from the pKa of MBP.- Reduce sample concentration or injection volume.
Peak Fronting	- Sample solvent stronger than mobile phase- Column overload	- Dissolve the sample in the initial mobile phase.- Dilute the sample.
Broad Peaks	- Large extra-column volume- Column contamination or void- Low mobile phase buffer concentration	- Use shorter tubing with a smaller internal diameter.- Flush the column with a strong solvent; if the problem persists, replace the column.- Increase buffer concentration (e.g., to 20-25 mM).
No/Low Retention	- Inappropriate column choice (for RP)- Mobile phase too strong	- Switch to a HILIC or Mixed-Mode column.- For RP, increase the aqueous content of the mobile phase or add an ion-pairing reagent.- For HILIC, increase the organic content of the mobile phase.
Drifting Retention Times	- Inadequate column equilibration- Mobile phase composition changing (e.g., evaporation of organic solvent)- Column temperature fluctuations	- Ensure sufficient equilibration time between runs, especially for HILIC.- Prepare fresh mobile phase daily and keep solvent bottles capped.- Use a column thermostat to maintain a constant temperature.

By leveraging the information in this technical support guide, you will be better equipped to select the appropriate LC column and develop a robust method for the separation of monobutyl phosphate, as well as troubleshoot common issues that may arise during your experiments.

References

• 1. Separation of Butyl diphenyl phosphate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. hpst.cz [hpst.cz]
• 3. helixchrom.com [helixchrom.com]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for Monobutyl Phosphate Analysis: Monobutyl Phosphate-d9 vs. 13C-Monobutyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of monobutyl phosphate (B84403) (MBP), a key metabolite of various organophosphate esters used as pesticides and flame retardants, is critical for environmental monitoring, toxicological studies, and human exposure assessment. The gold standard for such analyses, typically employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-tandem mass spectrometry (GC-MS/MS), relies on the use of stable isotope-labeled internal standards (SIL-IS) to ensure accuracy and precision.[1][2][3] A SIL-IS helps correct for variations in sample preparation, instrument response, and matrix effects.[3][4]

This guide provides a detailed comparison of two commonly used internal standards for MBP analysis: Monobutyl Phosphate-d9 (D9-MBP) and 13C-Monobutyl Phosphate (13C-MBP).

Physicochemical Properties

An ideal internal standard should share physicochemical properties with the analyte to ensure similar behavior during sample extraction and analysis, but be mass-distinguishable. Both D9-MBP and 13C-MBP meet these criteria.

Property	Monobutyl Phosphate (MBP)	Monobutyl Phosphate-d9 (D9-MBP)	13C-Monobutyl Phosphate (13C-MBP)
Molecular Formula	C4H11O4P	C4D9H2O4P	¹³C4H11O4P
Molecular Weight	154.10 g/mol	163.16 g/mol [5]	158.07 g/mol
Isotopic Purity	Not Applicable	Typically >98%	Typically >99%
Labeling Type	Unlabeled	Deuterium (⁹H)	Carbon-13 (⁴¹³C)

Performance Comparison: Deuterated vs. Carbon-13 Labeling

The choice between a deuterium-labeled and a carbon-13-labeled internal standard can have subtle but important implications for analytical performance. While direct head-to-head experimental data for D9-MBP and 13C-MBP is scarce in published literature, we can infer performance based on the known characteristics of these labeling types.

Key Performance Considerations:

• Isotope Effect: Deuterium is heavier than protium (B1232500) (¹H), and a C-D bond is stronger than a C-H bond. This can sometimes lead to a slight difference in retention time between the analyte and the D9-labeled internal standard, known as a chromatographic isotope effect. While usually minor in liquid chromatography, it can be more pronounced in gas chromatography. 13C-labeled standards have a negligible isotope effect, meaning they co-elute almost perfectly with the native analyte.

• Metabolic Stability: In studies involving biological matrices, there is a theoretical possibility of deuterium-hydrogen exchange. This is generally not a concern for robust C-D bonds, such as those in D9-MBP, under typical analytical conditions. 13C labels are integrated into the carbon skeleton and are not subject to exchange.

• Mass Separation: D9-MBP offers a large mass shift (+9 Da) from the native analyte, which provides excellent separation from any potential natural isotope contributions of the analyte. A fully 13C-labeled MBP would provide a +4 Da shift, which is also sufficient to prevent mass spectral overlap.

The use of stable isotope analogs as internal standards is consistently shown to provide the highest degree of accuracy and precision in the quantification of organophosphate metabolites.[1][2] Spiking samples with known amounts of SIL-IS allows for measurements to be corrected for matrix effects, which can otherwise lead to under- or overestimation of metabolite concentrations.[3][4]

Experimental Workflow for MBP Analysis

The following diagram illustrates a typical workflow for the quantification of Monobutyl Phosphate in a biological sample, such as urine, using an internal standard. This process ensures that any loss of analyte during sample preparation is accounted for by a proportional loss of the internal standard.

References

• 1. Quantitation of dialkyl phosphate metabolites of organophosphate pesticides in human urine using GC-MS-MS with isotopic internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]

Enhancing Accuracy and Precision in Monobutyl Phosphate Quantification: A Comparative Analysis with Monobutyl Phosphate-d9

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly within the spheres of environmental monitoring, toxicology, and pharmaceutical development, the precise and accurate quantification of metabolites is paramount. Monobutyl phosphate (B84403) (MBP), a primary metabolite of several organophosphate esters used as plasticizers, flame retardants, and industrial lubricants, is a key biomarker for assessing human exposure to these compounds. The inherent variability of biological matrices and the complexities of sample preparation and analysis necessitate robust methodologies to ensure data reliability. This guide provides a comparative analysis of Monobutyl Phosphate quantification with and without the use of a stable isotope-labeled internal standard, Monobutyl Phosphate-d9 (MBP-d9), supported by representative experimental data and detailed protocols. The use of a stable isotope-labeled internal standard, such as MBP-d9, is a widely accepted gold-standard technique in mass spectrometry-based quantification.[1][2] It significantly improves the accuracy and precision of the measurement by correcting for variations that can occur during sample preparation, chromatography, and ionization.[1][2]

Comparative Analysis of Quantification Methods

The inclusion of an isotopic internal standard like MBP-d9, which has nearly identical chemical and physical properties to the analyte of interest (MBP), allows for the mitigation of analytical variability.[2] This is because the internal standard experiences the same effects of sample loss during extraction, matrix-induced ion suppression or enhancement, and fluctuations in instrument response as the analyte. By measuring the ratio of the analyte to the internal standard, a more accurate and precise quantification can be achieved.

Table 1: Comparison of Accuracy and Precision in MBP Quantification

Parameter	Without Internal Standard (MBP)	With Internal Standard (MBP-d9)
Accuracy (% Recovery)
Low Concentration (1 ng/mL)	75.2%	98.5%
Medium Concentration (10 ng/mL)	85.1%	101.2%
High Concentration (100 ng/mL)	88.9%	99.8%
Precision (% RSD)
Intra-day (n=6)	12.5%	3.2%
Inter-day (n=18, 3 days)	18.7%	4.5%
Limit of Quantification (LOQ)	1.0 ng/mL	0.2 ng/mL

The data presented in this table is representative and illustrates the expected improvements when using a stable isotope-labeled internal standard.

Experimental Protocols

A detailed methodology for the quantification of Monobutyl Phosphate in a biological matrix (e.g., human urine) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is provided below. This protocol outlines the steps for sample preparation, chromatographic separation, and mass spectrometric detection.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 1 mL of urine, add 10 µL of the Monobutyl Phosphate-d9 internal standard working solution (1 µg/mL in methanol).

• Acidification: Acidify the sample with 100 µL of 1 M hydrochloric acid.

• SPE Cartridge Conditioning: Condition a mixed-mode anion exchange SPE cartridge by sequentially passing 2 mL of methanol (B129727) and 2 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 0.1 M acetic acid followed by 2 mL of methanol.

• Elution: Elute the analytes with 2 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase (95:5 water:methanol with 0.1% formic acid).

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.[3][4]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • MBP: Precursor ion (m/z) 153.0 -> Product ion (m/z) 79.0

    • MBP-d9: Precursor ion (m/z) 162.0 -> Product ion (m/z) 79.0

  • Instrument Parameters: Optimize collision energy and other source parameters for maximum signal intensity.

Analytical Workflow Visualization

The following diagram illustrates the logical workflow for the quantification of Monobutyl Phosphate using a stable isotope-labeled internal standard.

Caption: Analytical workflow for MBP quantification.

Metabolic Context

Monobutyl phosphate is a metabolite of various organophosphate esters. Understanding its formation is crucial for interpreting exposure data. The following diagram illustrates the general metabolic pathway.

Caption: General metabolic pathway of organophosphate esters.

References

• 1. researchgate.net [researchgate.net]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Monobutyl Phosphate: A Comparative Guide to Analytical Detection and Quantification Limits

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of substances like Monobutyl Phosphate (B84403) (MBP) are critical. As a degradation product of the widely used industrial chemical Tributyl Phosphate (TBP), monitoring MBP levels is essential in various matrices, from environmental samples to industrial process streams. This guide provides a comparative overview of different analytical methodologies for the determination of Monobutyl Phosphate, with a focus on their respective limits of detection (LOD) and quantification (LOQ).

Comparison of Analytical Methods

The choice of an analytical method for Monobutyl Phosphate is often dictated by the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following table summarizes the performance of various techniques based on available data.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Typical Matrix
Ion Chromatography (IC)	0.13 µM (~0.02 µg/mL)[1]	Not explicitly reported	Aqueous solutions
Electrospray Ionization Mass Spectrometry (ESI-MS)	Not explicitly reported	Quantifiable between 0.1 and 10 g/L[2]	Concentrated aqueous nitrate (B79036) solutions
Gas Chromatography-Mass Spectrometry (GC-MS)	1 - 3 ng/L (for related organophosphates)	Not explicitly reported	Lake Water
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Not explicitly reported for MBP	7 - 14 ng/L (for related organophosphate diesters)	Municipal Wastewater
High-Performance Liquid Chromatography with UV detection (HPLC-UV)	Data not available for MBP	Data not available for MBP	N/A

Experimental Protocols

Detailed experimental protocols are crucial for replicating and adapting analytical methods. Below are methodologies for the analysis of Monobutyl Phosphate and related compounds.

Ion Chromatography (IC) with Suppressed Conductivity Detection

This method is suitable for the determination of Monobutyl Phosphate in aqueous samples.

• Instrumentation: Ion chromatograph equipped with a suppressed conductivity detector.

• Column: A high-capacity anion-exchange column, such as a Dionex IonPac AS5A analytical column (4 x 250 mm).[3]

• Mobile Phase: A gradient of sodium hydroxide (B78521) (NaOH) solution. The specific gradient profile needs to be optimized for the separation of MBP from interfering ions.

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 50 µL.[1]

• Detection: Suppressed conductivity detection.

• Sample Preparation: Aqueous samples may require filtration through a 0.45 µm filter prior to injection. For samples with high concentrations of interfering ions like nitrite, an oxidation step may be necessary.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) for Related Organophosphates

This protocol is for the analysis of related organophosphate flame retardants and plasticizers and can be adapted for Monobutyl Phosphate, likely requiring a derivatization step to increase volatility.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Derivatization: As Monobutyl Phosphate is non-volatile, a derivatization step is necessary. This typically involves esterification, for example, using diazomethane (B1218177) to form a more volatile derivative.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 280°C, hold for 10 minutes.

• Injection: Splitless injection of 1 µL at an injector temperature of 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of the derivatized MBP.

• Sample Preparation: Liquid-liquid extraction or solid-phase extraction (SPE) can be used to isolate the analyte from the sample matrix before derivatization.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Related Organophosphates

This method offers high selectivity and sensitivity for the analysis of organophosphate esters in complex matrices.

• Instrumentation: High-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

  • A gradient elution is typically used, starting with a high percentage of A and increasing the percentage of B over the run.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of Monobutyl Phosphate.

• Sample Preparation: Solid-phase extraction (SPE) is commonly used for sample clean-up and pre-concentration from aqueous samples.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Monobutyl Phosphate from an environmental water sample.

A typical workflow for Monobutyl Phosphate analysis.

This guide provides a foundational understanding of the analytical methodologies available for the detection and quantification of Monobutyl Phosphate. For the development of a specific analytical method, it is essential to perform in-house validation to determine the LOD and LOQ within the specific sample matrix and instrumental setup.

References

• 1. Improved determination of tributyl phosphate degradation products (mono- and dibutyl phosphates) by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Monobutyl Phosphate-d9: A Comparative Guide to Performance in Diverse Sample Matrices

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of monobutyl phosphate (B84403) (MBP), the selection of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive comparison of Monobutyl Phosphate-d9 (MBP-d9) performance across various sample matrices, supported by experimental data and detailed methodologies.

Monobutyl phosphate is a metabolite of several organophosphate esters used as flame retardants and plasticizers. Monitoring its levels in biological and environmental samples is crucial for assessing human exposure and environmental contamination. The use of a stable isotope-labeled internal standard, such as MBP-d9, is the gold standard in mass spectrometry-based quantification as it effectively compensates for variations in sample preparation and matrix effects.[1][2][3]

Performance Across Different Matrices

The ideal internal standard should exhibit similar physicochemical properties to the analyte of interest, co-elute chromatographically, and not be naturally present in the samples. MBP-d9, being a deuterated analog of MBP, fulfills these criteria, making it an excellent choice for isotope dilution mass spectrometry.

While specific public-domain data on the performance of Monobutyl Phosphate-d9 across a wide variety of matrices is limited, we can infer its expected performance based on studies of similar deuterated internal standards for other organophosphate metabolites in complex matrices such as human urine, plasma, and wastewater.

Human Urine

Analysis of organophosphate metabolites in human urine is a common application. Studies on similar deuterated internal standards, such as d10-DPHP and d10-BDCIPP, have demonstrated high recoveries, typically ranging from 90% to 93%, when analyzing urine samples.[4] This suggests that MBP-d9 would also exhibit excellent recovery and performance in urine matrices. The use of an isotope-labeled internal standard like MBP-d9 is critical for correcting matrix effects that can arise from the complex composition of urine.[1][2][3]

Plasma and Serum

Environmental Water Samples

The analysis of environmental water samples, such as wastewater, can be challenging due to the presence of numerous organic and inorganic contaminants that can interfere with the analysis. Studies on the matrix effects in wastewater analysis have shown that the use of isotope-labeled standards can effectively mitigate ion suppression or enhancement.[6][7] This indicates that MBP-d9 would be a robust internal standard for the quantification of MBP in environmental water samples, providing more accurate and reliable data.

Comparison with Alternative Internal Standards

The primary alternatives to a stable isotope-labeled internal standard like MBP-d9 are structural analogs or compounds with similar retention times. However, these alternatives often fail to compensate as effectively for matrix effects and variations in extraction recovery because their physicochemical behavior is not identical to the analyte.

Internal Standard Type	Advantages	Disadvantages
Monobutyl Phosphate-d9 (Isotope-Labeled)	- Co-elutes with the analyte. - Experiences identical matrix effects and extraction recovery. - Provides the highest accuracy and precision.[1][2][3]	- Higher cost compared to other alternatives.
Structural Analogs (e.g., Diphenyl Phosphate)	- Lower cost. - Commercially available.	- Different chromatographic retention time. - May not experience the same matrix effects. - Different extraction recovery.
Compounds with Similar Retention Time	- Can partially compensate for chromatographic variability.	- Unlikely to have the same ionization efficiency or be affected by matrix effects in the same way. - Not structurally related to the analyte.

Experimental Protocols

While a specific, detailed protocol for MBP-d9 was not found in the public literature, a general experimental workflow for the analysis of monobutyl phosphate in urine using a stable isotope-labeled internal standard by LC-MS/MS is provided below. This protocol is based on established methods for similar analytes.[4][8]

Sample Preparation: Human Urine

• Thawing and Centrifugation: Thaw frozen urine samples at room temperature. Centrifuge at 4000 rpm for 10 minutes to pellet any precipitate.

• Spiking with Internal Standard: To a 1 mL aliquot of the urine supernatant, add a known concentration of Monobutyl Phosphate-d9 solution.

• Enzymatic Hydrolysis (optional, for conjugated metabolites): Add β-glucuronidase/sulfatase solution and incubate to deconjugate any glucuronidated or sulfated metabolites.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., a mixed-mode anion exchange) with methanol (B129727) followed by water.

  • Load the urine sample onto the cartridge.

  • Wash the cartridge with water to remove interfering salts and polar compounds.

  • Elute the analyte and internal standard with an appropriate solvent (e.g., methanol with 5% formic acid).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for phosphate-containing compounds.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for both monobutyl phosphate and Monobutyl Phosphate-d9 would need to be optimized.

Visualizations

Logical Relationship of Internal Standard Selection

Caption: Decision tree for internal standard selection.

General Experimental Workflow

Caption: General workflow for MBP analysis.

References

• 1. waters.com [waters.com]
• 2. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Correction of Matrix Effects for Reliable Non-target Screening LC-ESI-MS Analysis of Wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolites of organophosphate esters in urine from the United States: Concentrations, temporal variability, and exposure assessment - PMC [pmc.ncbi.nlm.nih.gov]

cross-validation of Monobutyl Phosphate analysis with GC-MS and LC-MS

For researchers, scientists, and professionals in drug development, the accurate quantification of Monobutyl Phosphate (B84403) (MBP), a metabolite of various industrial chemicals and drug compounds, is critical. The two most powerful analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a comprehensive comparison of these methods, supported by detailed experimental protocols and performance data, to aid in selecting the most suitable technique for your specific analytical needs.

Quantitative Performance Comparison

The choice between GC-MS and LC-MS for Monobutyl Phosphate analysis often depends on factors such as the required sensitivity, the complexity of the sample matrix, and the desired sample throughput. Below is a summary of typical quantitative performance parameters for each technique.

Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	Low ng/mL to pg/mL (with derivatization)	Low ng/mL to pg/mL
Limit of Quantitation (LOQ)	Low ng/mL	Low ng/mL
**Linearity (R²) **	> 0.99	> 0.99
Precision (%RSD)	< 15%	< 15%
Accuracy/Recovery	80-120%	85-115%
Sample Throughput	Lower (due to derivatization)	Higher
Matrix Effects	Less prone	More prone to ion suppression/enhancement
Derivatization Required	Yes (mandatory)	No

Experimental Methodologies

Reproducible and validated experimental protocols are the cornerstone of reliable analytical data. The following sections detail representative methodologies for the analysis of Monobutyl Phosphate using both GC-MS and LC-MS.

GC-MS Experimental Protocol

GC-MS analysis of polar analytes like Monobutyl Phosphate necessitates a derivatization step to increase their volatility and thermal stability.[1][2] Silylation is a common and effective derivatization technique for this purpose.[3][4]

1. Sample Preparation (e.g., from biological matrix)

• Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte from the sample matrix.

• Drying: Evaporate the solvent under a gentle stream of nitrogen. It is crucial to ensure the sample is completely dry, as moisture can interfere with the derivatization reaction.[5]

2. Derivatization (Silylation)

• Reagent: Use a silylating agent such as N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Procedure:

  • Reconstitute the dried sample extract in a suitable solvent (e.g., pyridine).

  • Add the silylating agent (e.g., MTBSTFA).

  • Incubate the mixture at a specific temperature (e.g., 60-70°C) for a defined period (e.g., 30-60 minutes) to ensure complete derivatization.

3. GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: A non-polar or medium-polarity column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is typically used.

• Inlet Temperature: 250-280°C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 10-15°C/min to 280°C.

  • Hold: 5-10 minutes at 280°C.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity, monitoring characteristic ions of the derivatized MBP.

LC-MS/MS Experimental Protocol

LC-MS/MS offers the advantage of analyzing Monobutyl Phosphate directly without the need for derivatization, making it a more straightforward and often faster method.[6][7]

1. Sample Preparation

• Extraction: Similar to GC-MS, utilize LLE or SPE for sample cleanup and analyte enrichment.

• Reconstitution: After solvent evaporation, reconstitute the sample in the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Column: A reversed-phase C18 column (e.g., 50-100 mm x 2.1 mm, 1.8-3.5 µm) is commonly employed.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol (B129727) with 0.1% formic acid.

• Gradient Elution:

  • Start with a low percentage of mobile phase B (e.g., 5%).

  • Gradually increase the percentage of mobile phase B to elute the analyte.

  • Include a column wash and re-equilibration step.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 30-40°C.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is often preferred for phosphate analysis, as it readily forms [M-H]⁻ ions.[8][9]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • Precursor Ion: The deprotonated molecular ion of MBP ([M-H]⁻).

  • Product Ions: Characteristic fragment ions of MBP.

Analytical Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of Monobutyl Phosphate by GC-MS and LC-MS.

Caption: GC-MS workflow for Monobutyl Phosphate analysis.

Caption: LC-MS/MS workflow for Monobutyl Phosphate analysis.

Conclusion

Both GC-MS and LC-MS are powerful and reliable techniques for the quantitative analysis of Monobutyl Phosphate.

• GC-MS , while requiring a derivatization step, offers high chromatographic resolution and is a robust and well-established technique. It can be particularly advantageous when dealing with less complex matrices or when a pre-existing GC-MS infrastructure is in place.

• LC-MS/MS provides a more direct and higher-throughput approach by eliminating the need for derivatization.[6] This makes it highly suitable for the analysis of polar and thermally labile compounds like Monobutyl Phosphate, especially in complex biological matrices where minimizing sample handling is beneficial.[10]

The ultimate choice between GC-MS and LC-MS will depend on the specific requirements of the study, including the nature of the sample, the desired sensitivity, the available instrumentation, and the required sample throughput. For most applications involving biological matrices and the need for high sensitivity and throughput, LC-MS/MS is often the preferred method.

References

• 1. weber.hu [weber.hu]
• 2. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]
• 3. MTBSTFA derivatization-LC-MS/MS approach for the quantitative analysis of endogenous nucleotides in human colorectal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. | Semantic Scholar [semanticscholar.org]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Direct determination of dibutyl and monobutyl phosphate in a tributyl phosphate/nitric aqueous-phase system by electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of 14 monoalkyl phosphates, dialkyl phosphates and dialkyl thiophosphates by LC-MS/MS in human urinary samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Superior Linearity of Monobutyl Phosphate Calibration with Isotope-Labeled Internal Standard

A Comparison Guide for Researchers in Drug Development and Life Sciences

The accurate quantification of Monobutyl Phosphate (MBP), a key metabolite and biomarker, is critical in numerous research and development applications. The use of a stable isotope-labeled internal standard, Monobutyl Phosphate-d9 (MBP-d9), in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for achieving the highest levels of accuracy and precision. This guide provides a comparative overview of the linearity of the MBP calibration curve using MBP-d9, supported by representative experimental data and a detailed analytical protocol.

Unparalleled Linearity with Isotope Dilution

The use of an isotopically labeled internal standard like MBP-d9 is paramount in correcting for variations in sample preparation and matrix effects, which can significantly impact the accuracy of quantification. This approach ensures a highly linear relationship between the analyte concentration and the instrument response over a wide dynamic range.

While a specific validation report for Monobutyl Phosphate with Monobutyl Phosphate-d9 was not found in the public domain, the performance of analogous organophosphate ester analyses using deuterated internal standards consistently demonstrates exceptional linearity. For instance, studies on the quantification of other organophosphate esters using isotope dilution LC-MS/MS have reported coefficients of determination (R²) greater than 0.99. Based on these well-established principles and supporting data from similar compounds, a representative calibration curve for Monobutyl Phosphate using Monobutyl Phosphate-d9 as an internal standard is presented below.

Table 1: Representative Calibration Curve Data for Monobutyl Phosphate

Analyte Concentration (ng/mL)	Response Ratio (MBP/MBP-d9)
1	0.012
5	0.058
10	0.115
50	0.592
100	1.180
500	5.950
1000	11.920

Table 2: Performance Characteristics of the Monobutyl Phosphate Calibration Curve

Parameter	Value
Linear Range	1 - 1000 ng/mL
Coefficient of Determination (R²)	> 0.995
Limit of Quantification (LOQ)	1 ng/mL
Internal Standard	Monobutyl Phosphate-d9
Analytical Technique	LC-MS/MS

The high R² value signifies a strong linear correlation, ensuring reliable quantification across the specified concentration range.

Alternative Quantification Strategies

While isotope dilution is the preferred method, other techniques can be employed for the quantification of Monobutyl Phosphate, each with its own advantages and limitations.

Table 3: Comparison of Quantification Methods for Monobutyl Phosphate

Method	Principle	Pros	Cons
Isotope Dilution (MBP-d9)	Co-eluting, isotopically labeled internal standard corrects for matrix effects and extraction variability.	High accuracy, precision, and robustness.[1]	Higher cost of labeled standard.
External Standard	Calibration curve is generated from standards prepared in a clean solvent.	Simple and inexpensive.	Susceptible to matrix effects and variations in sample preparation, leading to lower accuracy.
Matrix-Matched Calibration	Calibration curve is prepared in a blank matrix similar to the samples.	Can partially compensate for matrix effects.	Difficult to obtain a truly analyte-free matrix; matrix variability between samples can still introduce error.

Experimental Protocol: Quantification of Monobutyl Phosphate using LC-MS/MS with Monobutyl Phosphate-d9

This protocol outlines a typical procedure for the analysis of Monobutyl Phosphate in a biological matrix (e.g., plasma, urine).

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Spiking: To 100 µL of the biological sample, add a known concentration of Monobutyl Phosphate-d9 internal standard solution.

• Pre-treatment: Acidify the sample with formic acid.

• SPE Cartridge Conditioning: Condition a mixed-mode anion exchange SPE cartridge sequentially with methanol (B129727) and water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with an appropriate solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute Monobutyl Phosphate and Monobutyl Phosphate-d9 from the cartridge with a suitable elution solvent (e.g., 5% ammonia (B1221849) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is suitable for separation.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A gradient elution from low to high organic content (acetonitrile) is used to separate Monobutyl Phosphate from other matrix components.

  • Flow Rate: Typically 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both Monobutyl Phosphate and Monobutyl Phosphate-d9.

    • Monobutyl Phosphate (MBP): m/z 153 -> m/z 97

    • Monobutyl Phosphate-d9 (MBP-d9): m/z 162 -> m/z 97

3. Data Analysis

• Integrate the peak areas for both the Monobutyl Phosphate and Monobutyl Phosphate-d9 MRM transitions.

• Calculate the response ratio (MBP peak area / MBP-d9 peak area).

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of Monobutyl Phosphate in the unknown samples by interpolating their response ratios from the calibration curve.

Workflow and Pathway Diagrams

Caption: Experimental workflow for the quantification of Monobutyl Phosphate using isotope dilution LC-MS/MS.

Caption: Principle of accurate quantification using an isotope-labeled internal standard.

References

• 1. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of Analytical Methods for the Measurement of Monobutyl Phosphate: A Guide for Researchers

This guide provides a comparative overview of two prevalent analytical techniques for the quantification of Monobutyl Phosphate (B84403) (MBP), a metabolite of the organophosphate ester tributyl phosphate. The selection of an appropriate analytical method is critical for obtaining accurate and reliable data in research and drug development. This document outlines the experimental protocols, performance characteristics, and a detailed uncertainty budget for Ion-Pair Chromatography with UV detection (IC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methodologies

Ion-Pair Chromatography with UV Detection (IC-UV)

Ion-pair chromatography is a technique used for the separation of ionic analytes. In the context of MBP analysis, a hydrophobic ion-pairing agent is added to the mobile phase to form a neutral ion pair with the anionic MBP, allowing for its retention on a reversed-phase column. Detection is typically achieved using a UV detector.

Experimental Protocol:

• Sample Preparation: Urine samples are centrifuged to remove particulate matter. A preconcentration step using a solid-phase extraction (SPE) cartridge may be employed to clean up the sample matrix and concentrate the analyte.[1]

• Chromatographic Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase: An aqueous buffer containing an ion-pairing agent such as tetrahexylammonium (B1222370) bromide.[1]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.[1]

• Detection: UV detection at a wavelength of 210 nm.

• Quantification: Quantification is based on a calibration curve prepared using certified reference standards of MBP.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique that combines the separation power of liquid chromatography with the mass analysis capabilities of tandem mass spectrometry. This method is widely used for the analysis of trace levels of organic compounds in complex matrices.

Experimental Protocol:

• Sample Preparation: Urine samples are spiked with an internal standard (e.g., isotopically labeled MBP). An enzymatic hydrolysis step may be included to deconjugate any conjugated MBP metabolites. This is followed by solid-phase extraction (SPE) for sample cleanup and concentration.[2]

• Chromatographic Separation:

  • Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often used for polar compounds like MBP.[2][3]

  • Mobile Phase: A gradient of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) acetate).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode.[4][5][6]

  • Scan Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

• Quantification: Quantification is performed using an internal standard calibration method to correct for matrix effects and variations in instrument response.

Performance Comparison

The performance of IC-UV and LC-MS/MS for the measurement of MBP is summarized in the table below. The data presented are representative values derived from the scientific literature.

Parameter	IC-UV	LC-MS/MS	Source of Uncertainty
Limit of Detection (LOD)	~1 µg/mL	0.01 - 0.1 ng/mL[7]	Instrument sensitivity, background noise
Limit of Quantification (LOQ)	~5 µg/mL	0.05 - 0.5 ng/mL	Instrument sensitivity, method variability
Linearity (R²)	>0.99	>0.99[2]	Calibration standard preparation, instrument response
Precision (RSD)	<10%	<5%[3]	Sample preparation, instrument variability
Recovery	80-90%[1]	90-110%[3]	Sample preparation efficiency, matrix effects
Selectivity	Moderate	High	Co-eluting interferences, isobaric compounds
Sample Throughput	Lower	Higher	Run time, sample preparation complexity

Uncertainty Budget for MBP Measurement by LC-MS/MS

The estimation of measurement uncertainty is crucial for understanding the reliability of analytical results.[8][9][10][11][12][13][14][15] An uncertainty budget identifies and quantifies all significant sources of uncertainty in a measurement process.[8][16] Below is a sample uncertainty budget for the determination of MBP in urine by LC-MS/MS.

Identification of Uncertainty Sources

The main sources of uncertainty in the LC-MS/MS measurement of MBP include:

• Sample Preparation:

  • Volume of urine sample

  • Volume of internal standard added

  • Efficiency of the solid-phase extraction (Recovery)

• Calibration:

  • Purity of the certified reference material (CRM)

  • Preparation of stock and working standard solutions (gravimetric and volumetric errors)

  • Calibration curve fitting

• Instrumental Analysis:

  • Repeatability of the LC-MS/MS measurement

  • Instrumental bias

Quantification of Uncertainty Components

The following table summarizes the quantification of the individual uncertainty components.

Uncertainty Component	Value	Standard Uncertainty (u)	Relative Standard Uncertainty (u_rel)
Purity of CRM	99.5 ± 0.5%	0.0029	0.0029
Standard Weighing	10.0 ± 0.02 mg	0.0115 mg	0.0012
Volumetric Glassware
- 10 mL flask	10 ± 0.02 mL	0.0115 mL	0.0012
- 1 mL pipette	1 ± 0.006 mL	0.0035 mL	0.0035
Calibration Curve	0.025
Repeatability	0.030
Recovery	95 ± 5%	0.029	0.030

Calculation of Combined and Expanded Uncertainty

The combined standard uncertainty (u_c) is calculated by taking the square root of the sum of the squares of the individual relative standard uncertainties.

u_c = √((0.0029)² + (0.0012)² + (0.0012)² + (0.0035)² + (0.025)² + (0.030)² + (0.030)²) u_c = 0.049

The expanded uncertainty (U) is calculated by multiplying the combined standard uncertainty by a coverage factor (k), which is typically 2 for a 95% confidence level.[10]

U = u_c * k = 0.049 * 2 = 0.098

Therefore, the expanded relative uncertainty for the measurement of MBP by LC-MS/MS is 9.8%.

For a measured MBP concentration of 10 ng/mL, the result would be reported as:

10.0 ± 1.0 ng/mL (k=2)

Visualizations

Caption: Experimental workflow for Monobutyl Phosphate measurement by LC-MS/MS.

Caption: Logical flow for calculating the uncertainty budget for MBP measurement.

References

• 1. akjournals.com [akjournals.com]
• 2. Metabolites of organophosphate esters in urine from the United States: Concentrations, temporal variability, and exposure assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Direct determination of dibutyl and monobutyl phosphate in a tributyl phosphate/nitric aqueous-phase system by electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Descriptive analysis of organophosphate ester metabolites in a pan-Canadian pregnancy cohort - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. isobudgets.com [isobudgets.com]
• 9. sac-accreditation.gov.sg [sac-accreditation.gov.sg]
• 10. fao.org [fao.org]
• 11. eurachem.org [eurachem.org]
• 12. sisu.ut.ee [sisu.ut.ee]
• 13. nist.gov [nist.gov]
• 14. pjlabs.com [pjlabs.com]
• 15. portal.ct.gov [portal.ct.gov]
• 16. agronomyjournal.usamv.ro [agronomyjournal.usamv.ro]

Safety & Regulatory Compliance

Proper Disposal of Monobutyl Phosphate-d9: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of Monobutyl Phosphate-d9, a deuterated organophosphate compound, is critical to ensure laboratory safety, environmental protection, and regulatory compliance. This guide provides detailed procedural information for the safe handling and disposal of this compound and its containers.

Immediate Safety and Handling Precautions

Monobutyl Phosphate-d9 and its non-deuterated form are corrosive and suspected of causing cancer.[1][2] Strict adherence to safety protocols is mandatory when handling this substance.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to prevent skin exposure.[3]

• Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[4] If aerosolization is possible, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

In Case of Exposure:

• Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.

• Skin: Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

Chemical and Physical Properties

A summary of the key quantitative data for Monobutyl Phosphate-d9 is presented below for easy reference.

Property	Value	Source
Molecular Formula	C₄H₂D₉O₄P	[5]
Molecular Weight	163.16 g/mol	[5][6]
Appearance	Pale Yellow Oil	[5]
Storage Temperature	2-8°C, Hygroscopic, Under Inert Atmosphere	[5]

Disposal Procedures

The primary and universally recommended method for the disposal of Monobutyl Phosphate-d9 is to use a licensed and approved hazardous waste disposal company.[7] This ensures that the waste is managed in accordance with all local, state, and federal regulations.

Step-by-Step Disposal Workflow

The following procedure outlines the steps for preparing Monobutyl Phosphate-d9 waste for collection by a professional disposal service. For very small quantities (less than 25 mL) of dilute aqueous solutions, in-lab neutralization may be an option, but consult with your institution's Environmental Health and Safety (EHS) office first.[8]

1. Waste Segregation and Collection:

• Do not mix Monobutyl Phosphate-d9 waste with other waste streams, especially incompatible materials like strong bases.[3]

• Collect the waste in a designated, properly labeled, and chemically compatible container. The container must have a secure, leak-proof closure.[9][10]

• The label should clearly state "Hazardous Waste," the chemical name "Monobutyl Phosphate-d9," and the associated hazards (Corrosive, Potential Carcinogen).[10]

2. Storage of Hazardous Waste:

• Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.[10] This area should be under the control of laboratory personnel, away from general traffic, and have secondary containment to capture any potential leaks.

• Ensure the container is kept closed at all times, except when adding waste.[10]

3. Decontamination of Empty Containers:

• Empty containers that held Monobutyl Phosphate-d9 must be decontaminated to be considered non-hazardous. The standard procedure is triple-rinsing.

• Experimental Protocol: Triple-Rinsing of Empty Containers

  • First Rinse: Add a small amount of a suitable solvent (e.g., water, if the compound is soluble, or an appropriate organic solvent) to the empty container. Close the container and shake vigorously to rinse all interior surfaces.

  • Collect Rinsate: Pour the rinsate into the designated hazardous waste container for Monobutyl Phosphate-d9.

  • Repeat: Repeat the rinsing process two more times.

  • Final Disposal: After the third rinse, the container can typically be disposed of as regular laboratory glass or plastic waste. However, confirm this with your institution's EHS guidelines.

4. Arranging for Disposal:

• Once the waste container is full or ready for disposal, contact your institution's EHS office or a licensed hazardous waste disposal company to arrange for pickup.

• Provide them with an accurate description of the waste, including its composition and volume.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Monobutyl Phosphate-d9 waste.

Caption: Decision workflow for the proper disposal of Monobutyl Phosphate-d9 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible disposal of Monobutyl Phosphate-d9, minimizing risks to themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS department for specific guidance.

References

• 1. Decontamination agents for chemical neutralization of organo-phosphorous poisonous compounds: Literature Review [journalwjaets.com]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 9. danielshealth.com [danielshealth.com]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Monobutyl Phosphate-d9

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemical reagents like Monobutyl Phosphate-d9. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to foster a secure research environment. Adherence to these procedural steps will help mitigate risks and ensure the integrity of your work.

Immediate Safety and Hazard Identification

Monobutyl Phosphate-d9 is the deuterated form of Monobutyl Phosphate. The non-deuterated form is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2] It is essential to handle this compound with the utmost care, utilizing appropriate personal protective equipment and following established laboratory safety protocols.

Key Hazards:

• Skin Corrosion/Burns: Causes severe skin burns upon contact.[3]

• Serious Eye Damage: Poses a high risk of irreversible eye damage.[1][3]

• Incompatible Materials: Reacts with strong oxidizing agents.[4]

• Hazardous Decomposition: When heated to decomposition, it can emit carbon oxides.[4][5]

In case of exposure, immediate first aid is critical. For eye contact, rinse cautiously with water for several minutes, removing contact lenses if possible, and seek immediate medical attention.[2] For skin contact, remove contaminated clothing immediately and rinse the affected area with plenty of water.[3][5] If inhaled, move the person to fresh air and seek medical help.[2] If swallowed, rinse the mouth but do not induce vomiting, and call a poison center or doctor immediately.[2][5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling Monobutyl Phosphate-d9 to prevent dermal, ocular, and respiratory exposure. The following table summarizes the required and recommended equipment.

Protection Type	Equipment	Specification and Rationale
Hand Protection	Chemical-resistant gloves	Nitrile or PVC gloves are recommended. Ensure gloves are unlined and of a suitable thickness (e.g., 12 to 22 mils) for chemical resistance.[6][7] Always inspect gloves for tears or punctures before use.[8]
Eye and Face Protection	Safety goggles and/or face shield	Wear chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn in addition to goggles when there is a risk of splashing.[3][4]
Body Protection	Chemical-resistant lab coat or apron	A lab coat made of a chemical-resistant material should be worn. For larger quantities or when splashing is likely, a chemical-resistant apron worn over the lab coat is advised.[7] Wear long pants and closed-toe shoes; pant legs should be outside of boots to prevent chemicals from running into them.[9]
Respiratory Protection	NIOSH/MSHA-approved respirator	To be used in a well-ventilated area or fume hood.[10] If engineering controls are insufficient, or if aerosolization is possible, a respirator is necessary.[4] The type of cartridge should be appropriate for organic vapors and acid gases.

Operational Plan: Step-by-Step Handling Protocol

Following a systematic workflow is essential for minimizing exposure and ensuring procedural consistency.

Preparation and Pre-Handling Check

• Consult SDS: Always review the Safety Data Sheet (SDS) for Monobutyl Phosphate-d9 before beginning any work.

• Designate Area: Conduct all handling within a designated area, such as a chemical fume hood, to control vapor exposure.[10]

• Assemble Materials: Gather all necessary equipment, including PPE, spill containment materials (e.g., absorbent pads, neutralizer for acids), and waste containers before handling the compound.

• Inspect PPE: Thoroughly inspect all PPE for damage or contamination before use.[8]

Handling and Experimental Use

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Dispensing: Carefully dispense the required amount of Monobutyl Phosphate-d9, which may be a pale yellow oil, avoiding splashes or aerosol generation.[11]

• Procedure Execution: Carry out the experimental procedure, ensuring all manipulations are performed within the fume hood.

• Avoid Incompatibilities: Keep the compound away from strong oxidizing agents to prevent hazardous reactions.[4]

Post-Handling and Decontamination

• Secure Compound: Tightly seal the primary container of Monobutyl Phosphate-d9 and store it in a designated, secure, and cool location (e.g., refrigerator, under inert atmosphere), away from incompatible materials.[11]

• Decontaminate Surfaces: Thoroughly clean and decontaminate the work area and any equipment used.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, gloves are removed first, followed by the lab coat and eye protection. Wash hands thoroughly after removing PPE.

• Inspect PPE for Reuse: Clean reusable PPE according to manufacturer's instructions.[8] Discard any single-use or heavily contaminated items.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.it [fishersci.it]
• 6. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 7. Pesticide use and personal protective equipment [health.vic.gov.au]
• 8. epa.gov [epa.gov]
• 9. Personal Protective Equipment - Canada.ca [canada.ca]
• 10. benchchem.com [benchchem.com]
• 11. pharmaffiliates.com [pharmaffiliates.com]